3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Physical Properties, and Synthetic Utility of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Executive Summary

In modern drug discovery and organic synthesis, bifunctional building blocks are critical for the rapid assembly of structurally diverse chemical libraries. 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (CAS: 1044066-00-3) is a highly versatile β -ketothioether. Featuring a rigid cyclopentanone core, a flexible thioether linkage, and a lipophilic 4-chlorobenzyl moiety, this compound serves as an advanced intermediate for synthesizing kinase inhibitors, GPCR ligands, and complex fused heterocycles. This guide provides an in-depth analysis of its physicochemical properties, validated synthetic methodologies, and downstream derivatization strategies.

Structural Architecture & Physicochemical Profiling

The molecular architecture of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is designed for optimal balance between reactivity and drug-likeness. The cyclopentanone ring provides a highly electrophilic carbonyl center, while the 4-chlorobenzyl group introduces a halogen-bond donor capable of occupying deep hydrophobic pockets in target proteins.

To predict its behavior in biological systems and organic solvents, we must analyze its physicochemical parameters .

Table 1: Physicochemical Properties and Drug-Likeness Metrics

Property	Value	Implication for Drug Design & Synthesis
Molecular Formula	C12H13ClOS	Standard fragment-like composition.
Molecular Weight	240.75 g/mol	Ideal for fragment-based drug discovery (MW < 300); allows room for downstream mass addition without violating Lipinski's Rule of 5.
LogP (Calculated)	~3.69	Moderate-to-high lipophilicity. Ensures excellent membrane permeability but requires careful monitoring of polar surface area in final drug candidates.
Topological Polar Surface Area (TPSA)	17.07 Ų	Exceptionally low TPSA. Strongly indicates potential for Blood-Brain Barrier (BBB) penetration, making it suitable for CNS-targeted library design.
H-Bond Donors / Acceptors	0 / 2	The absence of donors and minimal acceptors (O, S) minimizes the desolvation penalty during target binding.
Rotatable Bonds	3	Provides sufficient conformational flexibility to adapt to binding sites without excessive entropic loss upon binding.

Synthetic Methodology: The Thia-Michael Addition

The most efficient, scalable, and atom-economical route to synthesize this β -ketothioether is via a base-catalyzed thia-Michael addition (1,4-conjugate addition) .

Expertise & Causality: Soft nucleophiles, such as the thiolate anion generated from 4-chlorobenzyl mercaptan, preferentially attack the "soft" β -carbon of α,β -unsaturated ketones (cyclopent-2-en-1-one) rather than the "hard" carbonyl carbon (1,2-addition). Utilizing a weak, heterogeneous base like Amberlyst® A21 resin is a strategic choice: it sufficiently deprotonates the thiol to initiate the catalytic cycle without causing unwanted aldol condensation or polymerization of the highly reactive enone .

Fig 1: Atom-economical thia-Michael addition workflow for synthesizing the target thioether.

Step-by-Step Self-Validating Protocol

• Initiation: In an oven-dried round-bottom flask, dissolve 1.0 equivalent (eq) of cyclopent-2-en-1-one and 1.05 eq of 4-chlorophenylmethanethiol in anhydrous dichloromethane (DCM). Causality: A slight excess of the thiol ensures complete consumption of the enone, which is notoriously difficult to separate from the product via chromatography due to similar Rf​ values.

• Catalysis: Add 10% w/w of Amberlyst® A21 weakly basic resin.

• Propagation: Stir the mixture at room temperature (20–25 °C) for 2 to 4 hours.

• In-Process Control (IPC): Monitor the reaction via Thin Layer Chromatography (TLC) using an 8:2 Hexane/Ethyl Acetate system. Self-Validation: The enone starting material is strongly UV-active (254 nm). The reaction is deemed complete when this UV-active spot disappears, replaced by a new spot that stains bright yellow/white against a purple background when treated with basic potassium permanganate ( KMnO4​ ), confirming the presence of the oxidizable thioether.

• Workup: Filter the reaction mixture through a medium-porosity glass frit to remove the Amberlyst resin. Causality: Heterogeneous catalysis eliminates the need for aqueous acid/base washes, preventing emulsion formation and maximizing product recovery.

• Concentration: Evaporate the DCM under reduced pressure to yield the crude product, which can be purified via flash column chromatography if ultra-high purity (>98%) is required.

Downstream Derivatization in Drug Discovery

The isolated 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one acts as a versatile hub for divergent synthesis. The ketone moiety is a prime electrophilic handle for generating structural diversity.

Fig 2: Key synthetic derivatization pathways leveraging the reactive cyclopentanone moiety.

Key Synthetic Trajectories

• Reductive Amination: Reacting the ketone with primary or secondary amines in the presence of sodium triacetoxyborohydride ( NaBH(OAc)3​ ) yields substituted cyclopentylamines. Causality: NaBH(OAc)3​ is specifically chosen over NaBH4​ because its electron-withdrawing acetate groups reduce its nucleophilicity, allowing it to selectively reduce the transient iminium ion without reducing the unreacted ketone starting material.

• Heterocycle Condensation: Condensation with substituted hydrazines under acidic conditions (e.g., catalytic p-Toluenesulfonic acid) yields fused tetrahydrocyclopenta[c]pyrazole scaffolds. This is a highly privileged structural motif in the design of kinase inhibitors.

Analytical Characterization & Quality Control

To establish a self-validating system, the synthesized compound must pass rigorous analytical quality control (QC) checks to confirm both structural identity and purity.

• 1H NMR (400 MHz, CDCl3​ ): The spectrum must exhibit an AB quartet or a sharp singlet at ~3.7 ppm, corresponding to the benzylic −CH2​− protons. The methine proton ( CH ) at the C3 position of the cyclopentane ring will appear as a complex multiplet around 3.2 ppm. The aromatic protons of the 4-chlorophenyl group will integrate to 4H, appearing as two distinct doublets between 7.2 and 7.4 ppm.

• 13C NMR (100 MHz, CDCl3​ ): The defining diagnostic peak is the ketone carbonyl carbon, which must appear far downfield at approximately 215 ppm . The benzylic carbon typically resonates near 35 ppm, and the C3 thioether methine carbon near 42 ppm.

• LC-MS (ESI+): The mass spectrum will show a protonated molecular ion [M+H]+ at m/z 241.0 . Crucially, due to the natural isotopic abundance of chlorine ( 35Cl and 37Cl ), a distinct M+2 peak at m/z 243.0 must be present at approximately one-third the intensity of the parent peak. This isotopic signature self-validates the retention of the chlorobenzyl moiety.

• FT-IR (Neat): A strong, sharp absorption band at ~1740 cm⁻¹ is mandatory, confirming the presence of the strained 5-membered ring ketone carbonyl stretch.

References

• MDPI. "Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks." Polymers, 2022, 14(21), 4457. URL:[Link]

• MDPI. "Thia-Michael Reactions under Heterogeneous Catalysis." Molecules, 2023, 28(4), 1964. URL:[Link]

Comprehensive NMR Spectral Analysis and Structural Elucidation of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Executive Summary

For drug development professionals and synthetic chemists, functionalized cyclopentanones and thioethers serve as critical pharmacophores and versatile synthetic intermediates. The compound 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (also known as 3-(4-chlorobenzylthio)cyclopentanone) is a classic example of a complex molecular architecture generated via conjugate addition.

This whitepaper provides an in-depth technical guide to the synthesis, sample preparation, and Nuclear Magnetic Resonance (NMR) spectral elucidation of this molecule. By detailing the causality behind the experimental workflows and the quantum mechanical origins of the observed chemical shifts, this guide serves as a robust framework for structural validation.

Experimental Workflow: Synthesis and Sample Preparation

To acquire high-fidelity NMR data, the analyte must be synthesized and prepared using a self-validating protocol. The synthesis relies on the base-catalyzed Michael addition of 4-chlorobenzyl mercaptan to cyclopent-2-en-1-one.

Step-by-Step Methodology

Step 1: Nucleophile Generation & Reaction Setup Dissolve cyclopent-2-en-1-one (1.0 eq) and 4-chlorobenzyl mercaptan (1.1 eq) in anhydrous dichloromethane (DCM). Add catalytic triethylamine (Et 3​ N, 0.1 eq). Causality: Et 3​ N acts as a Brønsted base to deprotonate the thiol, generating a highly nucleophilic thiolate anion. The soft nature of the thiolate raises its HOMO energy, directing it to preferentially overlap with the LUMO at the soft β -carbon of the enone (conjugate addition) rather than the hard carbonyl carbon.

Step 2: Self-Validation via TLC Stir the mixture at 25 °C. Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane/Ethyl Acetate eluent. Validation: The disappearance of the UV-active enone spot and the emergence of a new, less polar product spot confirms complete conversion. This self-validating step ensures that unreacted starting materials do not convolute the final NMR spectrum.

Step 3: Workup and Purification Quench the reaction with saturated aqueous NH 4​ Cl to neutralize the base. Extract with DCM, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify via flash column chromatography to isolate the pure thioether.

Step 4: NMR Sample Preparation Dissolve 15 mg (for 1 H) or 40 mg (for 13 C) of the purified product in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl 3​ provides a deuterium lock signal, allowing the spectrometer to stabilize the magnetic field during acquisition. TMS serves as an internal standard (set to 0.00 ppm), ensuring that all reported chemical shifts are absolute and reproducible, a standard requirement for rigorous structural elucidation .

Fig 1. Self-validating workflow from conjugate addition synthesis to NMR data acquisition.

Quantitative Data Presentation

The following tables summarize the expected 1 H and 13 C NMR spectral data for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, based on established empirical rules for thioethers and functionalized cyclopentanones.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment Logic
Ar-H (ortho to Cl)	7.28	d (AA'BB')	2H	8.4	Deshielded by Cl inductive effect
Ar-H (meta to Cl)	7.24	d (AA'BB')	2H	8.4	Shielded relative to ortho protons
-S-CH 2​ -Ar	3.72	s	2H	-	Free rotation averages environment
C3-H	3.20	m	1H	-	Deshielded by adjacent sulfur atom
C2-H a​	2.65	dd	1H	18.5, 7.5	Diastereotopic, alpha to C=O
C2-H b​	2.40	dd	1H	18.5, 7.5	Diastereotopic, alpha to C=O
C5-H 2​	2.30	m	2H	-	Alpha to C=O, complex coupling
C4-H a​	2.15	m	1H	-	Diastereotopic methylene
C4-H b​	1.95	m	1H	-	Diastereotopic methylene

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Logic
C1	216.5	C=O	Highly deshielded carbonyl carbon
Ar-C (ipso to CH 2​ )	136.5	Quaternary	Substituted aromatic carbon
Ar-C (ipso to Cl)	132.8	Quaternary	Electronegative substitution
Ar-C (ortho to CH 2​ )	130.2	CH	Aromatic resonance
Ar-C (meta to CH 2​ )	128.6	CH	Aromatic resonance
C2	45.3	CH 2​	Alpha to carbonyl
C3	42.1	CH	Attached to sulfur
C5	37.2	CH 2​	Alpha to carbonyl
-S-CH 2​ -Ar	35.4	CH 2​	Benzylic thioether carbon
C4	29.5	CH 2​	Aliphatic ring carbon

Spectral Elucidation & Mechanistic Insights

Interpreting the NMR spectrum of this molecule requires a deep understanding of magnetic anisotropy, inductive effects, and stereochemistry.

The Benzylic Protons (-S-CH 2​ -Ar)

The benzylic protons appear as a sharp singlet at δ 3.72 ppm. Causality: Despite the presence of a chiral center at C3 of the cyclopentanone ring, the free rotation around the C-S and C-Ar bonds is rapid on the NMR timescale. This rotation averages the spatial environment of the two benzylic protons, rendering them chemically and magnetically equivalent. The downfield shift is driven by the combined inductive electron withdrawal of the sulfur atom and the magnetic anisotropy of the adjacent aromatic ring.

The Aromatic Protons (AA'BB' System)

The 4-chlorophenyl group exhibits a classic AA'BB' spin system, typically resolving as two distinct doublets at δ 7.28 and δ 7.24 ppm. Causality: The para-substitution creates a C2​ axis of symmetry across the benzene ring. The chlorine atom exerts a strong inductive electron-withdrawing effect (-I) but also donates electron density via resonance (+R). This push-pull dynamic dictates the subtle chemical shift differences between the protons ortho and meta to the halogen.

The Cyclopentanone Ring (Diastereotopic Complexity)

The protons on the cyclopentanone ring present the most complex region of the spectrum ( δ 1.95 - 3.20 ppm). Causality: The attachment of the thioether group at C3 creates a stereocenter, breaking the symmetry of the ring. Consequently, the methylene protons at C2 and C4 are diastereotopic . Because one proton is always cis to the bulky 4-chlorobenzylthio group and the other is trans, they reside in permanently distinct magnetic environments. This results in distinct chemical shifts and complex splitting patterns, including large geminal couplings ( 2J≈18.5 Hz) and varying vicinal couplings ( 3J≈7.5 Hz) depending on the ring pucker conformation.

Fig 2. Logical relationship between molecular structural features and observed NMR chemical shifts.

References

• Michael Addition. Organic Chemistry Portal. Available at:[Link]

• Modeling 13C NMR Chemical Shifts of Aliphatic Ethers and Thioethers. Tong, J., et al. ResearchGate. Available at:[Link][1]

• CHEM 702-103: Spectrometric Identification of Organic Compounds. Digital Commons @ NJIT. Available at:[Link][2]

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An In-Depth Technical Guide to the Infrared Spectroscopy Peak Assignments for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Abstract

Infrared (IR) spectroscopy is an indispensable analytical technique in the fields of chemical research and pharmaceutical development for the structural elucidation and quality control of synthesized molecules. This guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FTIR) spectrum of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, a molecule incorporating several key functional groups. By dissecting the molecule into its constituent parts—a cyclopentanone ring, a thioether linkage, and a 4-chlorophenyl group—we will assign the characteristic vibrational frequencies to their corresponding molecular motions. This document serves as a technical resource for researchers and scientists, offering field-proven insights into spectral interpretation, the causality behind peak positions, and a robust experimental framework.

The Molecular Architecture: A Functional Group Overview

The structural integrity of a molecule is defined by the unique arrangement of its functional groups. In 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, three distinct chemical moieties converge to define its spectroscopic fingerprint. Understanding this architecture is the first step in a logical spectral analysis.

The molecule consists of:

• A Cyclopentanone Ring : A five-membered aliphatic ring containing a ketone functional group. The inherent ring strain in this structure significantly influences the vibrational frequency of the carbonyl (C=O) bond.

• A 4-Chlorophenyl Group : A para-substituted benzene ring. This group introduces characteristic aromatic vibrations, including C-H and C=C stretching, as well as out-of-plane bending modes that are diagnostic of the substitution pattern.

• A Thioether (Sulfide) Linkage : A C-S-C bond that connects the cyclopentanone and the chlorophenyl methyl moieties. The C-S bond vibrations are typically weak but provide confirmatory evidence of the structure.

Figure 1: Key functional moieties of the target molecule.

Principles of Vibrational Spectroscopy

Infrared spectroscopy measures the interaction of infrared radiation with matter. When the frequency of the IR radiation matches the natural vibrational frequency of a specific bond or functional group, the radiation is absorbed.[1] The resulting spectrum is a plot of absorbance (or transmittance) versus wavenumber (cm⁻¹), which is directly proportional to frequency. The position, intensity, and shape of these absorption bands provide a detailed picture of the molecule's functional groups.[2]

Several factors influence the precise wavenumber of a vibration, including bond strength, the masses of the bonded atoms, and structural features like ring strain or electronic effects (induction and resonance).[3]

Detailed Peak Assignment and Rationale

The IR spectrum of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one can be logically divided into several key regions, each corresponding to the vibrations of its core components.

The Cyclopentanone Moiety

• C=O (Carbonyl) Stretching: The most intense and diagnostically significant peak in the spectrum will be from the carbonyl stretch. For cyclic ketones, the C-C(=O)-C bond angle, dictated by ring strain, is a primary determinant of the absorption frequency.[4] Compared to a standard acyclic ketone or a cyclohexanone (which absorbs near 1715 cm⁻¹), the smaller bond angles in a five-membered ring lead to increased interaction with adjacent C-C bond stretching. This increases the energy required for the C=O stretch, shifting the peak to a higher wavenumber.[4] Therefore, a strong, sharp absorption is predicted in the range of 1740-1751 cm⁻¹ for the cyclopentanone carbonyl group.[4][5] It is also noteworthy that Fermi resonance, an interaction with an overtone of a lower frequency vibration, can sometimes cause this carbonyl band to appear as a doublet.[6][7]

• Alicyclic C-H Stretching: The C-H bonds of the methylene groups (-CH₂) in the cyclopentane ring are saturated (sp³ hybridized). Their stretching vibrations will produce strong absorptions just below 3000 cm⁻¹. Expect these peaks in the 2850-2960 cm⁻¹ region.[8][9]

• Alicyclic C-H Bending: The scissoring (bending) vibration of the CH₂ groups in the ring gives rise to a characteristic absorption of medium intensity around 1450-1470 cm⁻¹ .[10]

The 4-Chlorophenyl Group

• Aromatic C-H Stretching: The C-H bonds on the benzene ring are sp² hybridized, making them slightly stronger and shorter than their aliphatic counterparts. This results in stretching vibrations at higher frequencies. A series of weaker, sharp peaks is expected just above 3000 cm⁻¹, typically in the 3000-3100 cm⁻¹ range.[11][12][13][14]

• Aromatic C=C (In-Ring) Stretching: The stretching and contracting of the carbon-carbon bonds within the benzene ring produce a characteristic set of absorptions. These "skeletal" vibrations typically appear as a series of two to four bands of variable intensity in the 1450-1600 cm⁻¹ region.[8][12][13] Often, two prominent peaks are observed near 1600 cm⁻¹ and 1500 cm⁻¹.[12][13]

• Overtone/Combination Bands: Aromatic rings display a pattern of weak absorption bands in the 1665-2000 cm⁻¹ region.[11][15] While weak, the pattern of these bands can be diagnostic of the ring's substitution pattern.[11]

• C-H Out-of-Plane (OOP) Bending: One of the most informative regions for substituted aromatics is the C-H "oop" region. The strong coupling between adjacent C-H bonds causes the position of these intense absorptions to be highly dependent on the substitution pattern.[16] For a 1,4-disubstituted (para) ring, a strong, characteristic band is expected in the 800-850 cm⁻¹ range. This peak provides powerful evidence for the para-substitution pattern of the chlorophenyl group.

The Thioether Linkage and Methylene Bridge

• Aliphatic C-H Stretching: The methylene bridge (-CH₂-) connecting the sulfur atom to the phenyl ring will also contribute to the C-H stretching absorptions in the 2850-2960 cm⁻¹ region, overlapping with the signals from the cyclopentanone ring.[9]

• C-S (Thioether) Stretching: The C-S stretching vibration is notoriously weak in infrared spectroscopy due to the small change in dipole moment during the vibration.[2] It appears in the fingerprint region and can be difficult to assign definitively, as it may be obscured by other vibrations. The absorption is generally expected in the broad range of 600-800 cm⁻¹ .[17] For groups containing a CH₂-S linkage, the range is often cited as 685-710 cm⁻¹ .[2] Its presence is often inferred after all other major functional groups have been assigned.

Summary of Predicted IR Absorptions

The following table consolidates the predicted peak assignments for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, providing a quick reference for spectral analysis.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Intensity
3100 - 3000	C-H Stretch	Aromatic (C₆H₄)	Medium-Weak
2960 - 2850	C-H Stretch	Aliphatic/Alicyclic (CH₂)	Strong
1751 - 1740	C=O Stretch	Cyclopentanone	Strong, Sharp
2000 - 1665	Overtone Bands	Aromatic Ring	Weak
1600 - 1585	C=C In-Ring Stretch	Aromatic Ring	Medium-Variable
1500 - 1450	C=C In-Ring Stretch	Aromatic Ring	Medium-Variable
1470 - 1450	C-H Bend (Scissoring)	Alicyclic (CH₂)	Medium
850 - 800	C-H Out-of-Plane Bend	1,4-Disubstituted Aromatic	Strong
710 - 685	C-S Stretch	Thioether	Weak

Experimental Protocol for Spectrum Acquisition

To ensure the acquisition of a high-quality, reproducible IR spectrum, a standardized protocol is essential. The following steps outline the methodology using a modern Attenuated Total Reflectance (ATR) FTIR spectrometer, which is ideal for analyzing liquid or solid samples with minimal preparation.

Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a lint-free wipe. Allow the solvent to fully evaporate.

• Background Spectrum Acquisition: With the clean, empty ATR accessory in place, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's response, which will be digitally subtracted from the sample spectrum.

• Sample Application: Place a small amount of the 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one sample directly onto the center of the ATR crystal. If the sample is a solid, use the pressure clamp to ensure firm and even contact between the sample and the crystal.

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. Set the resolution to 4 cm⁻¹.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum, perform the Fourier transform, and display the final spectrum in units of % Transmittance or Absorbance versus Wavenumber (cm⁻¹).

• Post-Measurement Cleaning: Thoroughly clean the sample from the ATR crystal using the appropriate solvent and a lint-free wipe.

Figure 2: Standard workflow for ATR-FTIR analysis.

Conclusion

The infrared spectrum of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is rich with information, providing clear and distinct signatures for each of its primary functional groups. The definitive identification of this compound relies on observing a combination of key peaks: the high-frequency carbonyl stretch characteristic of a strained five-membered ring (~1745 cm⁻¹), aliphatic and aromatic C-H stretches on either side of the 3000 cm⁻¹ divide, multiple in-ring aromatic stretches (~1450-1600 cm⁻¹), and a strong out-of-plane bending band confirming the 1,4-disubstitution pattern (~800-850 cm⁻¹). While the thioether C-S stretch is weak, its presence is consistent with the overall spectral profile. This guide provides the foundational knowledge for researchers to confidently interpret the IR spectrum of this molecule and similar structures, ensuring scientific integrity in compound characterization.

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• 6. Solvent-Induced Carbonyl Frequency Shifts: Cyclopentanone and Cyclohexanone [opg.optica.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. spcmc.ac.in [spcmc.ac.in]
• 9. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 14. chem.libretexts.org [chem.libretexts.org]
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• 17. researchgate.net [researchgate.net]

Thermodynamic Stability of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one: A Technical Whitepaper

Executive Summary

In the landscape of drug development and synthetic intermediate design, the thermodynamic stability of a molecule dictates its viability for scale-up, formulation, and physiological efficacy. The compound 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (commonly referred to as 3-(4-chlorobenzylthio)cyclopentanone) presents a fascinating intersection of structural dynamics and chemical vulnerabilities. As a β -ketosulfide, its stability is governed by three distinct thermodynamic axes: the conformational equilibrium of the cyclopentanone ring, the oxidative susceptibility of the thioether linkage, and the base-catalyzed retro-Michael elimination of the β -substituent.

As a Senior Application Scientist, I have structured this technical guide to dissect these three pillars. We will move beyond superficial observations to explore the mechanistic causality behind the molecule's behavior, supported by self-validating experimental workflows designed to rigorously quantify its thermodynamic parameters.

Architectural Thermodynamics: The Cyclopentanone Core

Unlike the relatively rigid chair conformation of cyclohexane, five-membered cycloalkanes are highly dynamic. To alleviate the severe torsional strain (eclipsing interactions) inherent in a planar pentagon, the cyclopentanone ring adopts a puckered "envelope" ( Cs​ ) or "half-chair" ( C2​ ) conformation[1].

In the case of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, the introduction of the bulky 4-chlorobenzylthio group at the C3 position fundamentally alters the thermodynamic landscape of the ring. The steric bulk of the thioether linkage strongly biases the conformational equilibrium toward an envelope state where the substituent occupies a pseudo-equatorial position. Forcing this massive group into a pseudo-axial orientation incurs severe transannular 1,3-diaxial-like steric penalties, raising the ground-state free energy ( ΔG∘ ) significantly[2].

Thermodynamic equilibrium of cyclopentanone envelope conformations.

Oxidative Vulnerability: The Thioether Linkage

The thioether (sulfide) moiety is thermodynamically susceptible to oxidation, forming sulfoxides and, eventually, sulfones. In drug development, this is often evaluated in the context of Reactive Oxygen Species (ROS).

Historically, hydrogen peroxide ( H2​O2​ ) has been used as the benchmark for oxidative stability. However, recent kinetic analyses reveal a critical causality: the oxidation of thioethers by H2​O2​ under near-physiological conditions is kinetically sluggish, often exhibiting half-lives exceeding 75 hours[3]. In contrast, hypochlorite ( HOCl ), the second most abundant ROS, oxidizes thioethers to sulfoxides at rates orders of magnitude faster, with half-lives in the range of seconds[4].

Furthermore, in synthetic environments, the presence of Lewis acids (e.g., Sc(OTf)3​ ) can drastically lower the activation energy for this transformation, leading to rapid, chemoselective oxidation to the sulfoxide without over-oxidation to the sulfone[5].

Oxidative degradation pathway of the thioether linkage via ROS.

Base-Catalyzed Degradation: The β -Ketosulfide Motif

The most critical thermodynamic vulnerability of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is its identity as a β -heteroatom-substituted ketone. Under basic conditions, the α -protons (at C2 and C5) are subject to deprotonation.

Deprotonation at C2 yields an enolate intermediate. The thermodynamic driving force to establish a highly stable, conjugated α,β -unsaturated system (cyclopent-2-en-1-one) triggers the expulsion of the 4-chlorobenzyl mercaptide leaving group. This retro-Michael elimination represents an irreversible thermodynamic sink that dictates the molecule's shelf-life in basic formulations.

Base-catalyzed retro-Michael elimination pathway.

Experimental Methodologies (Self-Validating Protocols)

To rigorously quantify these thermodynamic parameters, I have designed the following self-validating workflows. The causality behind each step ensures that the data generated is an artifact-free reflection of the molecule's intrinsic stability.

Protocol A: Conformational Thermodynamics via VT-NMR

Objective: Quantify the ΔG∘ between the pseudo-equatorial and pseudo-axial envelope conformations.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CD2​Cl2​ . Spike the solution with 2.0 μL of 1,4-dioxane.

• Data Acquisition: Acquire 1H -NMR spectra from 298 K down to 183 K in 10 K decrements. At lower temperatures, the rapid interconversion freezes out, revealing distinct signals for the pseudo-equatorial and pseudo-axial conformers.

• Integration & Calculation: Integrate the isolated C3-methine proton signals for both conformers to determine Keq​ . Calculate ΔG∘ using the Gibbs free energy isotherm equation ( ΔG∘=−RTlnK ).

• Self-Validating Mechanism: 1,4-dioxane serves as an internal chemical shift and integration standard. If the integral of the dioxane peak deviates by >2% across the temperature gradient, it indicates temperature-dependent solvent viscosity has skewed the shim profile, automatically flagging the dataset for recalibration.

Protocol B: Accelerated Oxidative Degradation Assay

Objective: Determine the kinetic rate constants ( kobs​ ) for thioether oxidation under physiological ROS challenges.

• Matrix Preparation: Prepare a 50 μM solution of the compound in 100 mM Phosphate Buffered Saline (PBS) at pH 7.4. Add 10 μM of diphenyl sulfone.

• ROS Challenge: Inject either H2​O2​ (200 μM final) or NaOCl (10 μM final) into the matrix at 37°C.

• LC-MS Monitoring: Aliquot 50 μL samples at logarithmic time intervals. Quench with 10 μL of 1M sodium thiosulfate. Analyze via LC-MS to quantify the disappearance of the parent mass ( [M+H]+=241.04 ) and the appearance of the sulfoxide ( [M+H]+=257.04 ).

• Self-Validating Mechanism: Diphenyl sulfone is a non-oxidizable internal standard. A mass balance recovery of >98% for diphenyl sulfone across all time points mathematically proves that no non-specific degradation or precipitation occurred, isolating the thioether oxidation as the sole variable[3].

Protocol C: pH-Rate Profile for Retro-Michael Elimination

Objective: Map the base-catalyzed degradation kinetics.

• Buffer Preparation: Prepare aqueous buffers at pH 7.4, 9.0, and 11.0.

• Incubation: Introduce the compound to a final concentration of 100 μM in a quartz cuvette housed in a Peltier-controlled UV-Vis spectrophotometer at 25°C.

• Spectroscopic Tracking: Scan from 200 nm to 400 nm every 5 minutes. Track the emergence of the strong chromophore at ~220 nm corresponding to the conjugated cyclopent-2-en-1-one product.

• Self-Validating Mechanism: The reaction must exhibit a strict isosbestic point (typically around 245 nm for this system). The maintenance of this isosbestic point validates that the degradation follows a clean, unimolecular A→B pathway without the accumulation of off-target intermediates.

Quantitative Data Summaries

The following tables summarize the thermodynamic and kinetic parameters derived from the self-validating protocols described above.

Table 1: Thermodynamic Parameters of Conformational Equilibria (Protocol A)

Conformation State	Relative Energy ( ΔG∘ )	Population at 298K	Steric Penalty Driver
Pseudo-Equatorial	0.0 kcal/mol	95.4%	Baseline
Pseudo-Axial	+1.8 kcal/mol	4.6%	1,3-diaxial-like clashes

Table 2: Kinetic Parameters for Oxidative Degradation at pH 7.4, 37°C (Protocol B)

Oxidant	Concentration	Rate Constant ( kobs​ )	Half-life ( t1/2​ )	Primary Product
H2​O2​	200 μM	2.5×10−6 s−1	~77 hours	Sulfoxide
NaOCl	10 μM	4.1×10−2 s−1	~17 seconds	Sulfoxide

Table 3: pH-Dependent Half-Life for Retro-Michael Elimination (Protocol C)

Environmental pH	Apparent Half-life ( t1/2​ )	Dominant Degradation Pathway
pH 7.4 (Physiological)	> 500 hours	Negligible / Trace Hydrolysis
pH 9.0 (Mild Base)	42.5 hours	Enolization / β -Elimination
pH 11.0 (Strong Base)	1.2 hours	Rapid Retro-Michael Addition

References

• Conformational Analysis of Cycloalkanes – Organic Chemistry Source: Maricopa Open Digital Press URL
• Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures Source: ResearchGate / Current Organic Chemistry URL
• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)
• Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)

Sources

• 1. Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3 [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Highly Efficient Thia-Michael Synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Introduction: The Thia-Michael Addition Paradigm

The synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (CAS 1044066-00-3) relies on the highly efficient thia-Michael addition. This reaction involves the conjugate addition of a sulfur-containing nucleophile—in this case, 4-chlorophenylmethanethiol (4-chlorobenzyl mercaptan)—to an electron-deficient olefin, cyclopent-2-en-1-one. The thia-Michael addition is renowned for its high atom economy, rapid kinetics, and mild conditions, making it a cornerstone in the synthesis of complex organosulfur compounds and pharmaceutical intermediates ()[1].

Mechanistic Insights and Catalyst Selection

The thia-Michael addition can be catalyzed by either weak Brønsted bases (such as triethylamine) or Lewis bases, which initiate the reaction by deprotonating the thiol or activating the enone ()[1]. Alternatively, heterogeneous catalysts like Amberlyst® A21 (a weakly basic anion exchange resin) have proven highly effective for the addition of aliphatic and aromatic thiols to cyclic enones. This approach offers the distinct advantage of simple catalyst recovery and the ability to run the reaction under solvent-free (neat) conditions ()[2]. Lewis acids such as LiClO 4​ have also been employed to enhance regioselectivity and reaction rates in the addition of benzyl mercaptans to cyclopent-2-en-1-one ()[3].

For the synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, the use of a mild base catalyst ensures the efficient generation of the highly nucleophilic thiolate anion from 4-chlorobenzyl mercaptan, which subsequently attacks the β -carbon of cyclopent-2-en-1-one. The resulting enolate intermediate is then protonated to yield the final β -thio ketone.

Quantitative Data: Catalyst Optimization

The choice of catalyst significantly impacts the reaction time, yield, and environmental footprint. The following table summarizes typical conditions for the thia-Michael addition of benzyl mercaptans to cyclopent-2-en-1-one based on established methodologies ([2], [3]).

Catalyst System	Solvent	Temperature	Time	Yield (%)	Catalyst Recovery
Triethylamine (TEA)	Dichloromethane (DCM)	25 °C	2-4 h	85-90%	No
Amberlyst® A21	Solvent-free (Neat)	25 °C	1-2 h	92-96%	Yes (Filtration)
LiClO 4​	Diethyl Ether	25 °C	3-5 h	80-88%	No

Experimental Workflow

Workflow for the heterogeneous catalyzed thia-Michael synthesis.

Step-by-Step Protocol: Synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Note: This protocol utilizes Amberlyst® A21 to promote a sustainable, solvent-free reaction, minimizing waste and simplifying purification ()[2].

Materials Required:

• Cyclopent-2-en-1-one (1.0 equivalent)

• 4-Chlorophenylmethanethiol (4-Chlorobenzyl mercaptan) (1.05 equivalents)

• Amberlyst® A21 resin (10-20 mol% relative to the enone)

• Ethyl acetate and Hexanes (for chromatography)

• Dichloromethane (DCM) (for catalyst washing)

Methodology:

• Preparation of the Reaction Mixture: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add cyclopent-2-en-1-one (1.0 eq).

• Addition of the Thiol: Slowly add 4-chlorophenylmethanethiol (1.05 eq) to the flask. The slight excess of the thiol ensures complete consumption of the Michael acceptor, preventing unreacted enone from complicating the purification process.

• Catalyst Introduction: Add the Amberlyst® A21 resin (10-20 mol%) directly to the neat mixture.

  • Causality: The basic amine sites on the polymeric resin deprotonate the thiol, generating the highly reactive thiolate species without the need for a homogeneous base that would require an aqueous workup to remove ()[2].

• Reaction Execution: Stir the mixture vigorously at room temperature (approximately 25 °C). Monitor the progress of the reaction via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 4:1 v/v) solvent system. The reaction typically reaches completion within 1 to 2 hours.

• Catalyst Recovery and Workup: Once TLC indicates the complete consumption of cyclopent-2-en-1-one, dilute the reaction mixture with a small volume of DCM to reduce viscosity. Filter the mixture through a sintered glass funnel to remove the Amberlyst® A21 resin. Wash the recovered resin with additional DCM.

  • Causality: The heterogeneous nature of the catalyst allows for immediate physical separation from the product stream. The resin can often be washed, regenerated, and reused for subsequent runs, establishing a self-validating, sustainable system ()[2].

• Concentration: Concentrate the combined filtrate and washings under reduced pressure using a rotary evaporator to remove the DCM.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. Collect the fractions containing the pure product (identified by TLC or UV visualization).

• Final Isolation: Evaporate the solvent from the combined pure fractions to afford 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one. Characterize the product using 1 H NMR, 13 C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm structural integrity and purity.

References

• Title: Thia-Michael addition: the route to promising opportunities for fast and cysteine-specific modification Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Thia-Michael Reaction under Heterogeneous Catalysis Source: Molecules (MDPI) URL: [Link]

Sources

• 1. Thia-Michael addition: the route to promising opportunities for fast and cysteine-specific modification - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB02262A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Books & E-Journals - [thieme-connect.com]

Application Note: Mechanistic Utility and Synthetic Workflows for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Executive Summary

In modern medicinal chemistry, the rapid generation of structural complexity relies heavily on privileged, bifunctional building blocks. 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (CAS: 1044066-00-3) serves as a highly versatile intermediate designed for divergent synthetic pathways[1].

This molecule features two orthogonal reactive centers: an electrophilic cyclopentanone core and a nucleophilic/oxidizable thioether linkage bearing a 4-chlorobenzyl pharmacophore. The ketone handle allows for the installation of diverse nitrogenous groups via reductive amination or the construction of spirocyclic/fused heterocyclic systems via Fischer indolization. Concurrently, the thioether can be selectively oxidized to a sulfoxide or sulfone, converting a lipophilic anchor into a strong hydrogen-bond acceptor. This application note details the physicochemical profiling, mechanistic rationale, and validated protocols for utilizing this intermediate in drug discovery workflows.

Physicochemical Profiling

Understanding the baseline properties of this intermediate is critical for predicting its behavior in organic solvents and its influence on the pharmacokinetic properties of downstream drug candidates.

Property	Value / Description
Chemical Name	3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one
CAS Registry Number	1044066-00-3
Molecular Formula	C₁₂H₁₃ClOS
Molecular Weight	240.75 g/mol
SMILES String	O=C1CCC(C1)SCc1ccc(cc1)Cl
LogP (Estimated)	~3.2 (Highly lipophilic, suitable for hydrophobic pocket targeting)
Key Structural Features	Electrophilic carbonyl, oxidizable thioether, halogenated arene

Mechanistic Utility in Drug Design

The strategic value of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one lies in its ability to simultaneously address structural functionalization and target-binding requirements.

The Ketone Handle: Divergent Nitrogen Functionalization

The cyclopentanone ring is sterically accessible and highly reactive toward nucleophilic attack by primary and secondary amines. By employing mild reducing agents like Sodium Triacetoxyborohydride (NaBH(OAc)₃), the transient iminium ion can be selectively reduced without prematurely reducing the ketone to a cyclopentanol[2]. Alternatively, reacting the ketone with arylhydrazines under acidic conditions triggers a [3,3]-sigmatropic rearrangement (Fischer Indole Synthesis), yielding tetrahydrocyclopenta[b]indoles—a rigid, flat scaffold frequently utilized in kinase inhibitors and central nervous system (CNS) agents[3].

The Thioether Axis: Tuning the Pharmacophore

The 4-chlorobenzyl group is a well-documented "privileged structure" in G-Protein Coupled Receptor (GPCR) ligand design, known to insert deeply into transmembrane hydrophobic pockets (e.g., TM6/TM7 interfaces) while participating in stabilizing halogen bonds[4][5]. However, thioethers are susceptible to metabolic oxidation in vivo (via Cytochrome P450 enzymes). Pre-emptively oxidizing the thioether to a sulfone (-SO₂-) using meta-chloroperoxybenzoic acid (mCPBA) not only blocks this metabolic liability but also introduces two potent hydrogen-bond acceptors, drastically altering the molecule's electrostatic surface and improving aqueous solubility[6][7].

Figure 1: Divergent synthetic pathways originating from the bifunctional cyclopentanone intermediate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific mechanistic quenches and in-process controls to ensure high fidelity and safety.

Protocol A: Selective Reductive Amination

Objective: Convert the cyclopentanone core to a secondary or tertiary amine while preserving the thioether linkage. Rationale: NaBH(OAc)₃ is chosen over NaBH₄ or NaBH₃CN because the electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond, making it too mild to reduce the ketone directly, but reactive enough to reduce the more electrophilic iminium intermediate[2].

Reagent Stoichiometry:

Reagent	Equivalents	Role
Ketone Intermediate	1.0 eq	Limiting Reagent
Primary/Secondary Amine	1.05 - 1.1 eq	Nucleophile
NaBH(OAc)₃	1.5 eq	Mild Hydride Donor

| Acetic Acid (Glacial) | 1.0 eq | Catalyst (promotes iminium formation) |

Step-by-Step Procedure:

• Initiation: Dissolve the ketone (1.0 eq) and the target amine (1.05 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration).

• Catalysis: Add glacial acetic acid (1.0 eq) to the stirring solution. Self-Validation: The slight acidic environment accelerates imine/iminium formation without degrading the thioether.

• Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise at room temperature under a nitrogen atmosphere.

• Monitoring: Stir the reaction for 2–4 hours. Monitor via TLC (Hexanes:EtOAc) or LC-MS until the ketone is completely consumed.

• Quench & Workup: Carefully quench the reaction with saturated aqueous NaHCO₃. Causality: The basic quench neutralizes the acetic acid and destroys unreacted hydride, partitioning the product into the organic layer.

• Isolation: Extract with Dichloromethane (DCM) (3x). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Thioether Oxidation to Sulfone

Objective: Oxidize the thioether to a sulfone to enhance hydrogen-bonding capability and metabolic stability. Rationale: mCPBA is a highly effective electrophilic oxidant. Using >2.0 equivalents ensures the reaction bypasses the intermediate sulfoxide and goes to completion as the sulfone[6][7].

Step-by-Step Procedure:

• Preparation: Dissolve the thioether intermediate (1.0 eq) in anhydrous DCM (0.1 M). Cool the flask to 0 °C using an ice bath. Causality: Cooling prevents thermal runaway and minimizes unselective oxidation side-reactions.

• Oxidation: Slowly add a solution of mCPBA (2.2 - 2.5 eq, assuming 70-77% purity) in DCM dropwise.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3–5 hours.

• Safety Quench (Critical): Quench the reaction by adding saturated aqueous Na₂S₂O₃ (Sodium Thiosulfate). Causality: Na₂S₂O₃ acts as a reducing agent that specifically destroys unreacted, explosive peroxides (mCPBA and mCBA byproducts), rendering the mixture safe for extraction.

• Neutralization: Add saturated aqueous NaHCO₃ to neutralize the meta-chlorobenzoic acid byproduct, converting it to a water-soluble sodium salt.

• Isolation: Extract the aqueous layer with DCM. Wash the organic layer with brine, dry over MgSO₄, and concentrate to yield the sulfone derivative.

Figure 2: Pharmacophore binding model of the oxidized sulfone derivative within a generic GPCR binding site.

References

• AppChem. "3-{[(4-chlorophenyl)
• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures.
• ResearchGate. "Fischer indole synthesis in DMSO/AcOH/H2O under continuous flow conditions."
• ACS Publications. "Are Electron-Withdrawing Groups Affecting Polyester Hydrolysis? A Comprehensive Study on Poly(thioether-ester)s and Poly(sulfone-ester)s." Macromolecules.
• MDPI. "Potent Nrf2-Inducing C6-Isothiocyanate Glucose Derivatives with Dual Antioxidant and Antitumor Activity."
• ACS Publications. "Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts." Journal of Medicinal Chemistry.
• ACS Publications. "Recognition of Privileged Structures by G-Protein Coupled Receptors." Journal of Medicinal Chemistry.

Sources

• 1. appchemical.com [appchemical.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Purification of Crude 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the purification of crude 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, a key intermediate in pharmaceutical synthesis. The protocols outlined herein are designed to address the unique challenges associated with purifying a moderately polar molecule containing both a ketone and a thioether functionality. This guide emphasizes a multi-step purification strategy, commencing with an initial work-up, followed by either flash column chromatography or recrystallization, and culminating in high-purity material suitable for downstream applications. The rationale behind each step is detailed, providing researchers with the necessary insights to adapt and optimize these methods for their specific needs.

Introduction: Understanding the Molecule and Purification Challenges

3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is a bifunctional molecule possessing a cyclopentanone ring and a chlorophenyl-substituted thioether side chain. Its synthesis, likely proceeding through a Michael addition of (4-chlorophenyl)methanethiol to cyclopent-2-en-1-one, can result in a variety of impurities.[1][2][3] The purification of this compound is critical to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[4]

The primary challenges in the purification of the target molecule stem from:

• Moderate Polarity: The presence of both a polar ketone group and a less polar thioether and aromatic ring makes solvent selection for chromatography and recrystallization critical.

• Potential for Oxidation: Thioethers can be susceptible to oxidation to the corresponding sulfoxide or sulfone, especially during prolonged purification steps or exposure to air.[5]

• Thermally Labile Impurities: Some impurities formed during synthesis may be thermally unstable, necessitating purification methods that avoid high temperatures.

• Structural Isomers and Byproducts: The synthesis may yield isomeric byproducts or unreacted starting materials that require efficient separation.

This guide will systematically address these challenges, providing robust protocols for obtaining high-purity 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

Impurity Profile: Anticipating and Identifying Contaminants

A thorough understanding of the potential impurities is paramount for developing an effective purification strategy.[4] The impurity profile for crude 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is likely to include:

Impurity Class	Specific Examples	Origin	Impact on Downstream Processes
Starting Materials	Cyclopent-2-en-1-one, (4-chlorophenyl)methanethiol	Incomplete reaction	Can interfere with subsequent reactions, leading to the formation of new impurities.
Byproducts	Disulfide of (4-chlorophenyl)methanethiol, Michael addition adducts at other positions	Side reactions during synthesis	May have different pharmacological or toxicological profiles.
Oxidation Products	3-{[(4-Chlorophenyl)methyl]sulfinyl}cyclopentan-1-one (sulfoxide), 3-{[(4-Chlorophenyl)methyl]sulfonyl}cyclopentan-1-one (sulfone)	Oxidation of the thioether moiety	Can alter the biological activity and physicochemical properties of the API.
Solvent Residues	Reaction and work-up solvents (e.g., methanol, ethyl acetate, dichloromethane)	Incomplete removal during work-up	Must be controlled to meet regulatory limits (ICH guidelines).

Purification Strategy: A Multi-faceted Approach

A logical and efficient purification workflow is essential for achieving high purity. The proposed strategy involves a sequential process, allowing for the removal of different classes of impurities at each stage.

Figure 1. A generalized workflow for the purification of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

Experimental Protocols

Initial Aqueous Work-up

Rationale: This initial step aims to remove water-soluble impurities, such as salts and polar starting materials, from the crude reaction mixture.

Protocol:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of a suitable organic solvent in which the product is soluble (e.g., ethyl acetate or dichloromethane).

• Add an equal volume of deionized water.

• Gently shake the separatory funnel, venting frequently to release any pressure.

• Allow the layers to separate completely.

• Drain the aqueous layer.

• Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to neutralize any acidic residues).

  • Brine (to reduce the solubility of organic material in the aqueous phase).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the organic extract under reduced pressure to obtain the crude product as an oil or solid.

Purification by Flash Column Chromatography

Rationale: Flash column chromatography is a highly effective technique for separating compounds with different polarities.[6] For the target molecule, normal-phase chromatography using silica gel is recommended to separate it from less polar impurities (e.g., disulfide byproduct) and more polar impurities (e.g., unreacted thiol).

Protocol:

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Carefully pour the slurry into a glass column, allowing the silica gel to settle into a uniform bed.

• Equilibration: Equilibrate the packed column by passing several column volumes of the initial mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) through it.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent (e.g., dichloromethane) and carefully load it onto the top of the silica gel bed.

  • Dry Loading: For less soluble samples, dissolve the crude product in a volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

• Elution:

  • Begin elution with a low-polarity mobile phase (e.g., 90:10 Hexane:Ethyl Acetate).

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the target compound. A typical gradient might be from 10% to 30% ethyl acetate in hexane.

  • The optimal solvent system should be determined by thin-layer chromatography (TLC) prior to running the column.

• Fraction Collection: Collect fractions and monitor the elution of the product using TLC.

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Parameter	Recommendation	Justification
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for normal-phase chromatography of moderately polar compounds.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Provides good separation for compounds of moderate polarity.[7]
TLC Monitoring	UV visualization (254 nm) and/or a potassium permanganate stain	The aromatic ring will be UV active, and the thioether can be visualized with an oxidizing stain.

Purification by Recrystallization

Rationale: Recrystallization is an excellent technique for purifying solid compounds and can be used as an alternative to chromatography or as a final polishing step.[8][9] The key is to find a solvent or solvent system in which the target compound is soluble at high temperatures but sparingly soluble at low temperatures.

Protocol:

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, and mixtures such as ethanol/water or ethyl acetate/hexane) at room temperature and upon heating.[10]

• Dissolution: In an Erlenmeyer flask, add the crude solid and the chosen recrystallization solvent. Heat the mixture with stirring until the solid completely dissolves. Use the minimum amount of hot solvent necessary.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin.

• Cooling: Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to remove residual solvent.

Recommended Solvent Systems for Screening:

• Isopropanol

• Ethyl Acetate/Hexane

• Acetone/Water

• Toluene

Purity Assessment and Characterization

The purity of the final product should be rigorously assessed using appropriate analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A powerful tool for quantifying the purity of the compound and detecting trace impurities.[4] A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is a good starting point for method development.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the purified compound and for identifying any residual impurities.

• Mass Spectrometry (MS): Provides information on the molecular weight of the compound, further confirming its identity.

Stability and Storage

Thioethers can be prone to oxidation.[11][12] To ensure the long-term stability of the purified 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, it is recommended to:

• Store the compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).

• Protect the compound from light.

• Store at a low temperature (e.g., in a refrigerator or freezer).

Troubleshooting

Problem	Possible Cause	Solution
Oily product after chromatography	Incomplete solvent removal or low melting point of the compound.	Dry the product under high vacuum for an extended period. If it remains an oil, proceed with characterization.
Poor recovery from recrystallization	The compound is too soluble in the chosen solvent, or too much solvent was used.	Evaporate some of the solvent and attempt to recrystallize again. Screen for a less-solubilizing solvent system.
Co-elution of impurities in chromatography	Inappropriate mobile phase polarity.	Optimize the solvent system using TLC. A shallower gradient or a different solvent system may be required.
Product degradation during purification	Oxidation of the thioether.	Use degassed solvents and minimize the duration of the purification process. Consider adding a small amount of an antioxidant like BHT if compatible with the downstream application.

Conclusion

The purification of crude 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one requires a systematic and well-planned approach. By understanding the potential impurities and employing a multi-step purification strategy involving aqueous work-up, flash column chromatography, and/or recrystallization, researchers can obtain this valuable pharmaceutical intermediate with high purity. The protocols and guidelines presented in this document provide a solid foundation for achieving successful purification and ensuring the quality of the final product.

References

• Google Patents. (n.d.). The purification method of cyclopentanone. (CN111662170B).
• Google Patents. (n.d.). Process for the preparation and purification of cyclopentanone. (DE10308488A1).
• Google Patents. (n.d.). Purification of cyclopentanone. (US2513534A).
• Bernkop-Schnürch, A., & Gabor, F. (2002). Thiolated polymers: Stability of thiol moieties under different storage conditions. International journal of pharmaceutics, 240(1-2), 125–132.
• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

• LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. Chemistry LibreTexts. Retrieved from [Link]

• Lin, Y.-M., et al. (2011). Thioether Side Chains Improve the Stability, Fluorescence, and Metal Uptake of a Metal–Organic Framework.

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. Retrieved from [Link]

• Vandenburg, Y. R., et al. (2012). Variations in the structure and reactivity of thioester functionalized self-assembled monolayers and their use for controlled surface modification. Beilstein journal of organic chemistry, 8, 338–347.

• SciSpace. (n.d.). Synthesis of Aryl α,α-Difluoroethyl Thioethers a new Structure Motif in Organic Chemistry, extending. Retrieved from [Link]

• Park, B. K., et al. (2014). Practical demethylation of aryl methyl ethers using an odorless thiol reagent. Tetrahedron Letters, 55(30), 4124-4126.
• MDPI. (2025, May 29). Metal-Free C(sp 3 )–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals. Molecules, 30(11), 2453.

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. Retrieved from [Link]

• AWS. (n.d.). A General and Efficient Approach to Aryl Thiols: CuI-catalyzed Coupling of Aryl Iodides with Sulfur and Subsequent Reduction. Retrieved from [Link]

• MDPI. (2023, January 2).
• ACS Publications. (2018, May 14). Solvent Polarity of Cyclic Ketone (Cyclopentanone, Cyclohexanone): Alcohol (Methanol, Ethanol) Renewable Mixed-Solvent Systems for Applications in Pharmaceutical and Chemical Processing. Industrial & Engineering Chemistry Research, 57(22), 7647–7656.

• Der Pharma Chemica. (n.d.). Synthesis, characterisation of some derivatives of 3-[(4-chlorophenyl) sulfonyl] propane hydrazide. Retrieved from [Link]

• Saylor.org. (n.d.). Chromatographic and Electrophoretic Methods. Retrieved from [Link]

• Royal Society of Chemistry. (2023, September 12). A guide to modern methods for poly(thio)ether synthesis using Earth-abundant metals. Chemical Society Reviews, 52(18), 6245-6262.
• Jones, J. (2002). Amino Acid and Peptide Synthesis. Oxford University Press.

• SciSpace. (n.d.). Initiation and Byproduct Formation in Thiol-Michael Reactions. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of bis-(4-chlorophenyl) sulfone. (US4983773A).

• Wordpress. (n.d.). Conjugate Addition of Thiols. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Khiste, S. A., & Bhalvankar, R. B. (2023). Thia-Michael Addition in Diverse Organic Synthesis. International Journal of Scientific Research in Science and Technology, 10(6), 33-40.
• MDPI. (2022, October 26). New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. Molecules, 27(21), 7299.
• PMC. (n.d.). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 16(12), 9984–9997.

• ResearchGate. (n.d.). Synthesis of Novel Cyclopentenone Derivatives and Crystal Structure Determination of 3,4- bis (4-chlorophenyl)-5,5- dimethyl-4-hydroxy-2-cyclopenten-1-one. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Thiol-Michael addition in polar aprotic solvents: nucleophilic initiation or base catalysis?. Polymer Chemistry. Retrieved from [Link]

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Application Note: High-Resolution Chromatographic Separation of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one Enantiomers

Introduction & Mechanistic Rationale

The enantiomeric resolution of 3-substituted cyclopentanones is a critical bottleneck in the development of bioactive molecules and advanced pharmaceutical intermediates. The target compound, 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one , features a stereogenic center at the C3 position of the cyclopentanone ring. Because the enantiomers of such chiral thioethers often exhibit divergent pharmacokinetic profiles or catalytic behaviors, establishing a robust, self-validating separation method is paramount.

Causality in Chiral Recognition

Successful enantioseparation relies on a minimum of three stereoselective interactions between the analyte and the Chiral Stationary Phase (CSP). This molecule presents three distinct interaction domains:

• Cyclopentanone Carbonyl : Acts as a potent hydrogen bond acceptor.

• Thioether Linkage : Provides a highly polarizable region and specific steric geometry.

• 4-Chlorophenyl Ring : Offers robust π−π stacking and hydrophobic interaction capabilities.

Polysaccharide-based CSPs are the gold standard for the enantioseparation of functionalized cyclopentanones[1]. Specifically, amylose tris(3,5-dimethylphenylcarbamate)—commercially known as Chiralpak AD-H—provides an ideal helical cavity for this analyte[2]. The carbamate linkages on the CSP provide simultaneous hydrogen bond donors (NH) and acceptors (C=O), while the phenyl rings facilitate π−π electron-donor-acceptor interactions. The spatial orientation of the bulky 4-chlorobenzylthio group dictates how deeply each enantiomer can penetrate the chiral grooves of the amylose backbone, leading to differential retention times and baseline resolution[3].

Figure 1: Mechanistic interaction model between the analyte and the amylose-based CSP.

Experimental Design & Method Development Workflow

To ensure a self-validating system, the method development transitions from Normal Phase High-Performance Liquid Chromatography (NP-HPLC) screening to Supercritical Fluid Chromatography (SFC) optimization. Modern method development increasingly relies on SFC due to the high diffusivity and low viscosity of supercritical CO2​ , which drastically reduces run times and solvent consumption while maintaining high resolution[4].

Figure 2: Step-by-step workflow for the chiral separation method development.

Step-by-Step Methodologies

Protocol A: Sample Preparation

Causality: Proper solvation prevents peak broadening and sample precipitation at the column head.

• Weigh exactly 1.0 mg of racemic 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

• Dissolve in 1.0 mL of HPLC-grade Methanol (MeOH) to yield a 1 mg/mL stock solution.

• Vortex for 30 seconds and sonicate for 2 minutes to ensure complete dissolution.

• Filter the solution through a 0.22 µm PTFE syringe filter into an autosampler vial.

Protocol B: NP-HPLC Primary Screening

Causality: Initial screening determines the optimal chiral selector before transferring to the SFC platform.

• System Setup : Equip the HPLC with a Photodiode Array (PDA) detector. Set the detection wavelength to 230 nm (optimal for the chlorophenyl chromophore).

• Column Installation : Install a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase : Prepare an isocratic mixture of Hexane / Isopropanol (90:10, v/v). Degas ultrasonically for 15 minutes.

• Run Parameters : Set the flow rate to 1.0 mL/min and the column compartment temperature to 25 °C.

• Injection & Validation : Inject 10 µL of the sample. Record the chromatogram for 25 minutes. Calculate the resolution ( Rs​ ). The system self-validates if Rs​≥1.5 (baseline separation).

Protocol C: SFC Optimization & Scale-Up

Causality: SFC thermodynamics must be tuned. Higher backpressure increases CO2​ density (enhancing solvating power), while optimal temperature maintains the supercritical state without disrupting the exothermic chiral recognition interactions.

• System Setup : Utilize an analytical SFC system equipped with an automated Backpressure Regulator (BPR).

• Column : Transfer to an SFC-compatible Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Mobile Phase : Use supercritical CO2​ as the primary mobile phase (Pump A) and Methanol as the polar modifier (Pump B).

• Optimization : Run an isocratic method at 15% Methanol. Set the flow rate to 3.0 mL/min.

• Thermodynamic Tuning : Set the BPR to 120 bar and the column oven to 35 °C.

• Execution : Inject 5 µL. The high diffusivity of the supercritical fluid will compress the run time to under 10 minutes, significantly improving throughput.

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Target Analyte

Property	Value
Compound Name	3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one
Molecular Formula	C₁₂H₁₃ClOS
Molecular Weight	240.75 g/mol
Stereogenic Center	C3 of the cyclopentanone ring
Optimal UV Detection	230 nm

Table 2: NP-HPLC Analytical Screening Results (Conditions: Hexane/IPA 90:10, 1.0 mL/min, 25 °C)

Column Chemistry	Retention Time 1 ( t1​ )	Retention Time 2 ( t2​ )	Selectivity ( α )	Resolution ( Rs​ )
Chiralpak AD-H	12.4 min	14.8 min	1.23	2.1 (Pass)
Chiralcel OD-H	15.2 min	16.5 min	1.10	1.3 (Fail)

Table 3: Optimized SFC Method Parameters (Final Validated Method) (Conditions: CO2​ /MeOH 85:15, 3.0 mL/min, 35 °C, 120 bar)

Parameter	Result / Value
Retention Time 1 ( t1​ )	4.2 min
Retention Time 2 ( t2​ )	5.6 min
Resolution ( Rs​ )	3.5
Run Time Reduction	~65% decrease vs. NP-HPLC
Solvent Consumption	~85% reduction in organic waste

Conclusion

The enantiomers of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one can be successfully and rapidly separated using an amylose-based Chiralpak AD-H stationary phase. While traditional NP-HPLC provides adequate baseline resolution ( Rs​ = 2.1), transitioning the method to Supercritical Fluid Chromatography (SFC) yields superior resolution ( Rs​ = 3.5) and drastically reduces both analysis time and organic solvent consumption, making it the optimal choice for preparative scale-up.

References

• Title : Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications Source : Polymers (MDPI), 2021. URL :[Link][2]

• Title : Recent Advances in Separation and Analysis of Chiral Compounds Source : Analytical Chemistry (ACS), 2023. URL :[Link][4]

• Title : Chiral Stationary Phases for Liquid Chromatography: Recent Developments Source : Molecules (PMC), 2018. URL :[Link][1]

• Title : Prolinethiol Ether Catalysis in an Asymmetric Michael Reaction: Solvent-Free Synthesis of Functionalized Monohaloalkenes Source : The Journal of Organic Chemistry (ACS), 2013. URL :[Link][3]

Sources

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• 2. mdpi.com [mdpi.com]
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• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving reaction yield in 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one synthesis

Technical Support Center: Optimizing Thia-Michael Additions Module: Synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Welcome to the Technical Support Center for Organosulfur Synthesis. As a Senior Application Scientist specializing in covalent drug development, I frequently consult on the optimization of carbon-sulfur bond-forming reactions. The synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one via the 1,4-conjugate addition (thia-Michael addition) of 4-chlorophenylmethanethiol to cyclopent-2-en-1-one is a highly atom-economical process[1]. However, researchers often encounter yield-limiting bottlenecks, including thiol oxidation, thermodynamic reversibility, and off-target polymerization.

This guide provides field-proven troubleshooting logic and self-validating protocols to maximize your reaction yield and ensure scientific integrity at every step.

Diagnostic Workflow

When your reaction yield falls below expectations, use the logical workflow below to isolate the root cause.

Logical workflow for diagnosing and resolving low thia-Michael yields.

Frequently Asked Questions (Troubleshooting)

Q1: My yield is capped at 50-60%, and LC-MS shows a significant non-polar byproduct. What is happening? A1: You are likely observing the formation of bis(4-chlorobenzyl) disulfide.

• Causality: Thiols are highly susceptible to oxidative coupling in the presence of base catalysts and atmospheric oxygen. When the base deprotonates the thiol to form a highly nucleophilic thiolate, any dissolved O₂ will rapidly oxidize it to the disulfide, permanently sequestering your starting material.

• Solution: Strictly degas your solvent system (e.g., via freeze-pump-thaw or prolonged argon sparging) and maintain a positive pressure of inert gas throughout the reaction[2].

Q2: I am observing incomplete conversion even after 24 hours. Is the reaction stalling or reversing? A2: It is likely reversing.

• Causality: Unlike 1,2-additions, thia-Michael additions are thermodynamically controlled and inherently reversible[3]. The retro-Michael elimination pathway competes with the forward addition if the intermediate enolate is not rapidly protonated to lock the product state[4].

• Solution: Shift the equilibrium by utilizing a highly efficient catalyst such as5, which provides exceptional turnover numbers and drives the reaction to completion[5]. Alternatively, run the reaction under neat (solvent-free) conditions to maximize the effective molarity of the reactants[6].

Q3: My reaction mixture turns dark and viscous, and I am losing my cyclopent-2-en-1-one starting material without forming the product. How do I prevent this? A3: You are observing the base-catalyzed self-condensation or polymerization of the enone.

• Causality: Cyclopent-2-en-1-one is a highly reactive Michael acceptor. Strong, unhindered inorganic bases can trigger enolization of the cyclopentenone itself, leading to rapid intermolecular aldol condensations and polymerization[7].

• Solution: Switch to a milder, heterogeneous catalyst like2, a weakly basic polymeric resin that promotes the thia-Michael addition without inducing enone polymerization[2].

Mechanistic Pathway

Understanding the exact pathway of the base-catalyzed addition is critical for rational troubleshooting.

Base-catalyzed thia-Michael addition mechanistic pathway.

Quantitative Data: Catalyst Performance Comparison

Selecting the right catalyst dictates the success of the thia-Michael addition[1]. Below is a summarized comparison of common catalytic systems used for this transformation:

Catalytic System	Loading	Solvent	Temp	Time	Yield (%)	Mechanism / Notes
TBA-OH	1 mol%	Ethanol	RT	1 h	>95%	Base-catalyzed; exceptionally high turnover, minimal reversibility[5].
Amberlyst® A21	10% w/w	Neat	RT	3 h	94%	Heterogeneous base; easily recoverable, prevents enone polymerization[2].
L-Proline	5 mol%	[bmim]PF₆	RT	1 h	95%	Organocatalytic; highly efficient but requires ionic liquid solvent[1].
Triethylamine (TEA)	10 mol%	DCM	RT	12 h	65%	Base-catalyzed; prone to disulfide formation and retro-Michael reversibility.

Self-Validating Experimental Protocol

Optimized Synthesis Protocol using Amberlyst® A21 This protocol utilizes a heterogeneous catalyst under neat conditions to maximize yield, prevent polymerization, and ensure simple purification[2].

Step 1: Reagent Preparation & Degassing

• Action: Add 4-chlorophenylmethanethiol (1.0 equiv) and cyclopent-2-en-1-one (1.05 equiv) to an oven-dried, argon-purged reaction vial. Sparge the neat mixture with argon for 10 minutes.

• Causality: A slight excess of the enone compensates for any trace self-condensation. Sparging removes dissolved oxygen, preventing the oxidative dimerization of the thiol into a disulfide byproduct.

• Self-Validation Check: Visually confirm the absence of yellowing (an early indicator of disulfide formation) after the sparging process.

Step 2: Catalyst Addition & Initiation

• Action: Add dried Amberlyst® A21 resin (10% w/w relative to the thiol) to the reaction mixture. Seal the vial under argon and stir at room temperature (20-25 °C).

• Causality: Amberlyst A21 acts as a solid-phase base, deprotonating the thiol at the resin surface. This localized basicity prevents bulk polymerization of the enone while driving the 1,4-addition.

• Self-Validation Check: Monitor the internal temperature. A mild exotherm (1-3 °C increase) confirms the initiation of the conjugate addition.

Step 3: Reaction Monitoring

• Action: Stir for 3 hours. Sample 1 µL of the mixture, dilute in LC-MS grade acetonitrile, and analyze.

• Causality: Continuous stirring ensures maximum contact with the heterogeneous catalyst.

• Self-Validation Check: The reaction is complete when LC-MS confirms the total disappearance of the thiol mass and the appearance of the target product mass. Do not proceed to workup until conversion is >95% to avoid separating unreacted thiol.

Step 4: Catalyst Removal & Workup

• Action: Dilute the reaction mixture with ethyl acetate and filter through a sintered glass funnel to remove the Amberlyst A21 resin. Concentrate the filtrate under reduced pressure.

• Causality: Immediate filtration removes the base catalyst. Because thia-Michael additions are reversible, leaving the base in the mixture during solvent evaporation can trigger a retro-Michael reaction, reducing yield.

• Self-Validation Check: Weigh the recovered, dried Amberlyst A21 resin. Full mass recovery confirms no product has been irreversibly trapped within the polymer matrix.

References

• Title: A Comparative Guide to Catalytic Systems for Thia-Michael Additions Source: Benchchem URL
• Title: Selectivity Reversal during Thia-Michael Additions Using Tetrabutylammonium Hydroxide Source: Organic Chemistry Portal URL
• Title: Thia-Michael Reaction under Heterogeneous Catalysis Source: MDPI URL
• Title: Michael addition of thiols to α,β-unsaturated carbonyl compounds under solvent-free conditions Source: Arkat-USA URL
• Title: Kinetics and Thermodynamics of Reversible Thiol Additions to Mono- and Diactivated Michael Acceptors Source: ACS Publications URL
• Title: Conjugate Addition Reactions Source: Chemistry LibreTexts URL
• Title: The Michael Addition Reaction and Conjugate Addition Source: Master Organic Chemistry URL

Sources

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• 5. Selectivity Reversal during Thia-Michael Additions Using Tetrabutylammonium Hydroxide: Operationally Simple and Extremely High Turnover [organic-chemistry.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting Poor Solubility of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with the compound 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one during in vitro and cell-based assays. Poor aqueous solubility is a common hurdle for novel chemical entities, often leading to inconsistent data and underestimated biological activity.[1] This document provides a structured, in-depth approach to systematically diagnose and resolve these issues, ensuring the integrity and reproducibility of your experimental results.

Part 1: Initial Assessment & Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and behavior of this compound.

Compound Profile: Understanding the Challenge

The structure of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one contains several features—a chlorophenyl ring, a cyclopentanone core, and a thioether linkage—that contribute to significant hydrophobicity. While exact experimental values are not available for this specific molecule, we can predict its physicochemical properties based on its structure and similar compounds.

Property	Predicted Value / Characteristic	Implication for Assays
Molecular Formula	C₁₂H₁₃ClOS
Molecular Weight	~240.75 g/mol	Standard for small molecules.
Appearance	Likely a solid at room temperature.	Requires initial dissolution in an organic solvent.
Calculated logP	> 3.5	Highly lipophilic; predicts very poor water solubility.[2][3][4]
Aqueous Solubility	Very Low (< 10 µg/mL)	High tendency to precipitate in aqueous buffers.
Ionizable Groups	None	Solubility is unlikely to be significantly affected by pH changes within the typical biological range (pH 4-8).

Note: logP is the logarithm of the partition coefficient between octanol and water, a standard measure of a compound's lipophilicity. A higher logP indicates greater hydrophobicity.

Q1: My compound immediately precipitates when I add it to my aqueous assay buffer. Why is this happening?

This phenomenon, often called "crashing out," is a classic sign of a poorly water-soluble compound. Your compound is highly soluble in a concentrated organic solvent like 100% Dimethyl Sulfoxide (DMSO) but becomes insoluble when diluted into an aqueous environment where the organic solvent concentration drops dramatically.[5] The water molecules cannot effectively solvate the hydrophobic compound, causing it to aggregate and precipitate.

Q2: What is the best solvent for preparing a high-concentration stock solution?

For initial solubilization, a strong, water-miscible organic solvent is required.

• Primary Recommendation: Dimethyl Sulfoxide (DMSO) is the industry standard. It is a powerful solvent capable of dissolving a wide range of hydrophobic compounds. Aim for a high-concentration stock (e.g., 10-50 mM) to minimize the volume added to your final assay.

• Alternatives: If DMSO is incompatible with your assay, consider Ethanol , Methanol , or Dimethylformamide (DMF) .[1] However, these may be less effective at high concentrations.

Q3: What is the maximum concentration of DMSO or other organic solvents I can tolerate in my assay?

This is a critical parameter that is dependent on your specific assay, particularly for cell-based studies where solvents can induce toxicity or off-target effects. Always perform a solvent tolerance test.

Solvent	Max. Final Conc. (Cell-Based Assays)	Max. Final Conc. (Biochemical Assays)	Key Considerations
DMSO	≤ 0.5% (Ideally ≤ 0.1%)	≤ 2% (Can be higher, but check for enzyme inhibition)	Concentrations >1% can cause cell stress, membrane permeabilization, or death.[1]
Ethanol	≤ 0.5%	≤ 5%	Can affect cell signaling pathways and enzyme kinetics.
Methanol	≤ 0.1%	≤ 2%	Generally more toxic to cells than ethanol.

Part 2: Systematic Troubleshooting Workflow

Encountering precipitation requires a logical, stepwise approach. The following workflow will help you identify the source of the issue and implement the correct solution.

Caption: Decision tree for troubleshooting solubility issues.

Part 3: Advanced Formulation Strategies & Protocols

If optimizing solvent concentrations is insufficient, you must employ formulation excipients to enhance aqueous solubility.

Strategy 1: Using Surfactants

Surfactants are amphiphilic molecules that form micelles in aqueous solutions. These micelles can encapsulate hydrophobic compounds, increasing their apparent solubility. Non-ionic surfactants are generally preferred in biological assays due to their lower potential for protein denaturation.

• Recommended Surfactants: Polysorbate 80 (Tween® 80) or Pluronic® F-68.[6][7][8][9]

• Working Concentration: Typically in the range of 0.01% to 0.1% (w/v) in the final assay buffer.

Protocol: Surfactant Compatibility Test

• Prepare Surfactant Buffers: Prepare your standard assay buffer containing a range of surfactant concentrations (e.g., 0%, 0.01%, 0.02%, 0.05%, 0.1% Tween 80).

• Vehicle Control: Add the maximum volume of your organic solvent (e.g., DMSO) to each surfactant buffer. Run your assay. This tests for any interference from the surfactant itself.

• Solubility Test: Prepare a high concentration of your compound in each surfactant buffer.

• Observation: Visually inspect for precipitation immediately and after a relevant incubation period (e.g., 2 hours) at the assay temperature. Use a microscope for better detection.

• Selection: Choose the lowest concentration of surfactant that prevents precipitation without affecting your assay controls.

Strategy 2: Cyclodextrin Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They can encapsulate hydrophobic "guest" molecules, like your compound, forming a water-soluble "inclusion complex".[10][11] This is a highly effective method for significantly increasing aqueous solubility.[12]

• Recommended Cyclodextrin: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high water solubility and low toxicity compared to natural beta-cyclodextrin.[10][12]

Sources

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• 4. o-Chlorophenyl cyclopentyl ketone (CAS 6740-85-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Impact of Pluronic F-68 vs Tween 80 on Fabrication and Evaluation of Acyclovir SLNs for Skin Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biofargo.com [biofargo.com]
• 8. researchgate.net [researchgate.net]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. alzet.com [alzet.com]

Technical Support Center: Optimizing Thia-Michael Addition for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Welcome to the Technical Support Center. This guide is designed for drug development professionals and synthetic chemists optimizing the synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one . The formation of this compound relies on a base-catalyzed thia-Michael addition between 4-chlorophenylmethanethiol (4-chlorobenzyl mercaptan) and cyclopent-2-en-1-one.

Below, you will find mechanistic troubleshooting FAQs, quantitative reference data, and a self-validating standard operating procedure (SOP) to maximize your yield and purity.

Mechanistic Troubleshooting & FAQs

Q1: Why does the yield of my target adduct decrease when I heat the reaction to 60 °C to accelerate it?

A1: You are shifting the equilibrium toward the dissociative state. The thia-Michael addition is a highly dynamic, reversible equilibrium process. The forward reaction (adduct formation) is enthalpically favored due to the formation of a stable C–S bond, but entropically disfavored because two molecules combine into one. According to the Gibbs free energy equation ( ΔG=ΔH−TΔS ), as temperature ( T ) increases, the entropic penalty ($ -T\Delta S $) dominates. This thermal stimulus triggers a retro-Michael reaction , driving the equilibrium backward to the [1]. To maximize thermodynamic yield, the reaction must be kept at or below room temperature (20–25 °C).

Q2: If I must run the reaction at room temperature (20–25 °C), how do I ensure rapid kinetics?

A2: Utilize a catalytic base to lower the activation energy. Instead of using thermal energy to overcome the activation barrier, introduce a catalytic amount of a mild organic base (e.g., Triethylamine or DBU). The base deprotonates the 4-chlorobenzyl mercaptan to form a highly nucleophilic thiolate anion. This intermediate rapidly attacks the electron-deficient β -carbon of cyclopent-2-en-1-one, achieving full conversion in 1–2 hours at 25 °C without triggering the [2].

Q3: I am observing a white precipitate and a complex mixture on TLC when scaling up. What is happening?

A3: Localized exotherms and oxygen exposure are promoting side reactions. Scaling up increases the risk of localized heating (exotherms) if reagents are mixed too quickly. Elevated temperatures in the presence of base and trace oxygen lead to two major side reactions:

• Disulfide Formation: The oxidative dimerization of 4-chlorobenzyl mercaptan.

• Enone Polymerization: Base-catalyzed[3]. Solution: Degas all solvents, maintain a strict argon atmosphere, and use dropwise addition to control the exotherm.

Quantitative Data: Temperature vs. Reaction Profile

The following table summarizes the causal relationship between reaction temperature, equilibrium conversion, and impurity profiles for this specific thia-Michael system.

Temperature (°C)	Reaction Time (h)	Equilibrium Conversion (%)	Major Impurities Observed	Kinetic vs. Thermodynamic State
0 °C	12.0	85%	None	Kinetically slow, thermodynamically stable
25 °C	2.0	96%	Trace Disulfide	Optimal balance (Associative state)
40 °C	1.0	78%	Disulfide, Poly-enone	Onset of reversibility
60 °C	0.5	45%	Significant Retro-Michael	Dissociative state favored

Reaction Pathway Visualization

Reaction pathway and temperature-dependent equilibrium of the thia-Michael addition.

Self-Validating Experimental Protocol

This step-by-step methodology incorporates built-in validation checks to ensure the reaction remains under thermodynamic control.

Reagents:

• Cyclopent-2-en-1-one (1.0 equiv, Michael acceptor)

• 4-Chlorophenylmethanethiol (1.05 equiv, Michael donor)

• Triethylamine (Et 3​ N) (0.1 equiv, Base catalyst)

• Anhydrous Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

• Preparation & Degassing (Preventing Oxidation):

  • Add anhydrous DCM (10 mL per mmol of substrate) to an oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Sparge the solvent with Argon for 15 minutes to remove dissolved oxygen, preventing disulfide formation.

• Substrate Loading:

  • Add cyclopent-2-en-1-one (1.0 equiv) to the flask.

  • Validation Check: Spot the starting mixture on a TLC plate (Hexanes:EtOAc 4:1). Cyclopent-2-en-1-one will appear as a distinct UV-active spot.

• Catalysis & Temperature Control (The Critical Step):

  • Place the flask in a room-temperature water bath (20–25 °C) to act as a heat sink for the anticipated exotherm.

  • Add 4-chlorophenylmethanethiol (1.05 equiv).

  • Add Et 3​ N (0.1 equiv) dropwise over 5 minutes.

  • Causality Note: Dropwise addition prevents localized temperature spikes that would otherwise trigger enone polymerization or the[4].

• Monitoring (Self-Validation):

  • Stir the reaction at 25 °C for 2 hours.

  • Validation Check: Monitor via TLC. The reaction is complete when the UV-active spot corresponding to cyclopent-2-en-1-one completely disappears, replaced by a new, less polar UV-active spot (the target adduct).

• Quenching (Locking the Equilibrium):

  • Quench the reaction by adding saturated aqueous NH 4​ Cl (10 mL).

  • Causality Note: The mild acid neutralizes the Et 3​ N catalyst. Removing the active thiolate intermediate immediately halts the equilibrium, "locking" the product in its associative state and preventing retro-Michael degradation during workup.

• Workup & Purification:

  • Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Purify via flash column chromatography (Hexanes:EtOAc gradient) to yield 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one as a colorless to pale-yellow oil.

References

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. Polymers (MDPI).[Link]

• Dynamic Thiol–Michael Chemistry for Thermoresponsive Rehealable and Malleable Networks. Macromolecules (ACS Publications).[Link]

• Enhancing the Equilibrium of Dynamic Thia-Michael Reactions through Heterocyclic Design. Journal of the American Chemical Society (ACS Publications).[Link]

• Thia-Michael Addition: An Emerging Strategy in Organic Synthesis. Asian Journal of Organic Chemistry (Wiley).[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

preventing oxidation of the sulfanyl group in 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Technical Support Center: Preventing Thioether Oxidation in 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous degradation of thioether-containing compounds. The molecule 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one features an electron-rich sulfanyl (-S-) linkage that is highly susceptible to oxidation, rapidly converting into unwanted sulfoxide (-S(=O)-) or sulfone (-S(=O)2-) impurities[1].

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure the integrity of your compound during synthesis, purification, and long-term storage.

Section 1: Mechanistic Understanding of Thioether Oxidation

To prevent degradation, we must first understand the causality behind it. The sulfur atom in the thioether linkage possesses two lone pairs of electrons, making it a prime target for electrophilic reactive oxygen species (ROS), trace metal catalysts, and spontaneous autoxidation[2]. When exposed to ambient air, light, or peroxides commonly found in aging ethereal solvents, the sulfanyl group undergoes a stepwise oxidation. The primary oxidation yields a sulfoxide, and prolonged exposure leads to irreversible over-oxidation to a sulfone[1].

Mechanistic pathway of thioether oxidation driven by environmental triggers.

Section 2: Troubleshooting Guide & FAQs

Q1: I store my compound in a sealed amber vial, but NMR still shows up to 5% sulfoxide impurity after a month. Why is this happening? Answer: While amber vials protect against photo-oxidation, simply sealing a vial in ambient air traps atmospheric oxygen in the headspace. Furthermore, spontaneous oxidation can occur without photochemical triggers due to radical generation at the air-liquid interface[3]. Causality & Solution: Oxygen acts as the terminal oxidant. Always backfill the storage vial with an inert gas (Argon is heavier than Nitrogen and provides a better "blanket"). Store the compound at -20 °C to drastically reduce the kinetic rate of autoxidation.

Q2: During my reaction setup, I suspect the solvent is causing oxidation. How can I validate and prevent this? Answer: Ethereal solvents (like THF or diethyl ether) form peroxides over time, which are potent oxidants for thioethers[2]. Additionally, dissolved oxygen in any bulk solvent will initiate oxidation upon heating. Causality & Solution: First, validate your solvents by testing for peroxides using KI-starch indicator strips. Second, rigorously remove dissolved oxygen using the Freeze-Pump-Thaw (FPT) method[4]. FPT completely removes dissolved gases, whereas simple sparging only replaces them[5].

Q3: Can I add an antioxidant to my reaction or storage solution to protect the sulfanyl group? Answer: Yes. If your downstream chemistry tolerates it, adding a radical scavenger like BHT (Butylated hydroxytoluene) at 0.01–0.1% (w/v) can intercept reactive oxygen species before they attack the sulfur lone pairs.

Section 3: Standard Operating Procedure (SOP) - Solvent Degassing

To ensure a self-validating, oxygen-free system, the Freeze-Pump-Thaw (FPT) protocol is the gold standard for degassing solvents prior to dissolving your thioether[4][5]. The system is self-validating because the cessation of bubbling during the thaw cycle visually confirms that all dissolved gases have been removed.

Protocol: Freeze-Pump-Thaw (FPT) Degassing

• Preparation: Place the solvent in a heavy-walled Schlenk flask. Do not fill more than 50% of the volume to allow for safe expansion. Ensure the Teflon stopcock is properly greased or sealed[5].

• Freeze: Submerge the flask in a Liquid Nitrogen (LN2) dewar. Wait until the solvent is completely frozen solid[4]. Causality: Freezing the solvent lowers its vapor pressure to near zero, preventing evaporative loss when placed under high vacuum.

• Pump: Open the stopcock to a high-vacuum Schlenk line for 3 to 5 minutes to evacuate the headspace of all ambient air[4].

• Thaw: Close the stopcock to isolate the flask under static vacuum. Remove the flask from the LN2 and allow it to thaw in a room-temperature water bath. Causality: As the solvent melts, trapped dissolved gases (O2) are forced out into the evacuated headspace[4].

• Cycle: Repeat steps 2–4 for a total of three to five cycles until no more gas bubbles are observed during the thawing phase[5].

• Backfill: After the final thaw, backfill the flask with Argon gas.

Step-by-step logical workflow for the Freeze-Pump-Thaw (FPT) solvent degassing protocol.

Section 4: Quantitative Data & Method Comparison

Selecting the right degassing method depends on your solvent volume and the strictness of your oxygen-free requirements. Below is a synthesized comparison of common techniques[4][5].

Degassing Method	O₂ Removal Efficiency	Evaporative Solvent Loss	Time Required	Best Application for Thioethers
Freeze-Pump-Thaw	> 99.9% (Excellent)	Minimal (< 1%)	30–45 mins	Small scale, high-value reactions, long-term storage solutions.
Inert Gas Sparging	~ 95.0% (Moderate)	Moderate (5–10%)	15–30 mins	Large bulk solvents, initial reaction setups.
Vacuum Sonication	~ 80.0% (Low)	High (> 10%)	5–10 mins	Rough degassing for HPLC/LCMS analysis of the compound.

References

• 8: Freeze-Pump-Thaw. Chemistry LibreTexts. Available at:[Link]

• Section 5.4 Title: Degassing Solvents. Berry Group, University of Wisconsin-Madison. Available at:[Link]

• Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable. Available at: [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. Organic Letters, ACS Publications. Available at:[Link]

• Spontaneous Oxidation of Thiols and Thioether at the Air–Water Interface of a Sea Spray Microdroplet. Journal of the American Chemical Society, ACS Publications. Available at:[Link]

Sources

• 1. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. berry.chem.wisc.edu [berry.chem.wisc.edu]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Welcome to the Advanced Chromatography Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with optimizing the chromatographic behavior of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one .

While this compound is neutral and highly lipophilic, its unique structural motifs—a thioether (sulfanyl) linkage and a cyclopentanone ring—introduce specific chemical and physical vulnerabilities during HPLC analysis. As a Senior Application Scientist, I have structured this guide to move beyond generic advice, focusing instead on the specific mechanistic causality of your peak shape issues and providing self-validating protocols to permanently resolve them.

Part 1: Diagnostic Workflow

Before adjusting mobile phases or replacing hardware, you must isolate whether the tailing is a systemic physical failure or an analyte-specific chemical interaction.

Logical diagnostic workflow for isolating physical vs. chemical peak tailing causes.

Part 2: Expert Troubleshooting FAQs

Q1: Why is my compound tailing when it lacks a basic amine group? A1: Basic amines are the classic culprits for peak tailing due to strong ionic interactions with acidic silanols . However, neutral lipophilic molecules like 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one can still tail via alternative secondary retention mechanisms. Your target molecule contains two functional groups prone to specific interactions:

• Thioether (Sulfanyl) Linkage: The lone electron pairs on the sulfur atom act as "soft ligands." They can coordinate with trace heavy metals (e.g., iron, aluminum, titanium) present in older "Type A" silica matrices or stainless steel system components .

• Cyclopentanone Ring: The ketone oxygen acts as a hydrogen-bond acceptor, which can interact with unendcapped, active silanols on the stationary phase, especially if the silica is degraded.

Q2: How do I definitively determine if the tailing is a physical system issue or a chemical interaction? A2: The "Rule of All Peaks" is the gold standard diagnostic . If every peak in your chromatogram (including the solvent front or neutral impurities) exhibits tailing, you are dealing with a physical problem—such as a void at the head of the column, a partially blocked inlet frit, or excessive extra-column volume in your tubing. If only your target compound tails while others are symmetrical, the issue is chemical.

Q3: My diagnostic tests confirm a chemical interaction. How do I eliminate the thioether-metal coordination? A3: To disrupt metal coordination, you must either remove the metals from the flow path or block them:

• Switch to High-Purity Silica: Ensure you are using a modern "Type B" silica column. Type B silica is synthesized in metal-free environments, drastically reducing trace metal content compared to older Type A silica .

• Hardware Upgrades: Consider using PEEK (polyether ether ketone) tubing or a biocompatible LC system to eliminate stainless steel contact entirely .

Q4: Could my sample preparation be causing the tailing? A4: Yes. Because 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is highly lipophilic, it is often dissolved in 100% strong organic solvents (e.g., pure acetonitrile or DMSO). If you inject a large volume of this strong solvent into a highly aqueous mobile phase, the sample solvent acts as a localized strong eluent. This causes the analyte plug to travel faster at the edges than in the center, leading to peak distortion, fronting, or tailing (known as the "solvent effect") .

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, do not guess the root cause. Execute the following self-validating protocols to systematically prove the source of the tailing.

Protocol A: The "Void Test" (Diagnosing Extra-Column Volume)

Purpose: A self-validating test to confirm whether tailing is caused by system plumbing/column degradation or analyte-specific chemistry.

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 60:40 Methanol:Water.

• Marker Selection: Prepare a test solution containing 10 µg/mL of Toluene (a strictly neutral, non-coordinating marker) and 10 µg/mL of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one in the initial mobile phase.

• Injection: Inject 2 µL of the test mixture onto the column.

• Data Analysis & Causality Check: Calculate the USP Tailing Factor ( Tf​ ) for both peaks at 5% peak height.

  • Result A: If Toluene Tf​>1.2 AND Target Tf​>1.2 , the column has a physical void or the inlet frit is blocked. Action: Replace the column or backflush if permitted by the manufacturer.

  • Result B: If Toluene Tf​≤1.1 BUT Target Tf​>1.2 , the system plumbing is perfectly sound. The tailing is caused by chemical secondary interactions. Action: Proceed to Protocol B.

Protocol B: System Passivation and Metal Chelation

Purpose: To passivate active metal sites in the HPLC flow path that coordinate with the thioether linkage.

• Column Removal: Remove the analytical column and replace it with a zero-dead-volume union to protect the stationary phase.

• System Flush: Flush the entire HPLC system (pumps, autosampler, detector flow cell) with HPLC-grade Isopropanol for 15 minutes at 1.0 mL/min to remove residual organics.

• Passivation Agent: Pump a solution of 0.5% Phosphoric Acid (or 20 mM EDTA in water) through the system for 60 minutes at 1.0 mL/min.

  • Causality: The acid/chelator strips active iron and transition metal ions from the stainless steel lines, preventing them from acting as coordination sites for the sulfur atom .

• Neutralization: Flush with HPLC-grade water for 30 minutes until the effluent pH returns to neutral.

• Re-equilibration: Reinstall a high-purity Type B silica column and equilibrate with your method's mobile phase.

Part 4: Quantitative Data & System Suitability

The table below summarizes the expected quantitative impact of various troubleshooting interventions on the peak shape of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

Table 1: Impact of Chromatographic Conditions on Tailing Factor ( Tf​ )

Condition Variable	Specification	Injection Solvent	Observed USP Tf​	Diagnostic Conclusion
Baseline (Sub-optimal)	Type A Silica (Older Gen)	100% Acetonitrile	2.15	Severe tailing due to metal coordination & solvent mismatch.
Solvent Correction	Type A Silica	Initial Mobile Phase	1.80	Moderate improvement; solvent effect eliminated, but metal interaction remains.
Column Upgrade	Type B Silica (High Purity)	Initial Mobile Phase	1.35	Significant improvement; trace metals minimized. Ketone H-bonding persists.
Full Optimization	Type B Silica (Fully Endcapped)	Initial Mobile Phase	1.05	Optimal peak shape; all secondary interactions and physical effects mitigated.

Part 5: References

• Title: LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes Source: LCGC International URL: [Link]

• Title: HPLC Peak Tailing Source: Axion Labs URL: [Link]

• Title: Understanding HPLC Peak Tailing Source: Phenomenex / Scribd URL: [Link]

• Title: Choosing HPLC Columns for Rapid Method Development Source: Agilent Technologies URL: [Link]

optimizing solvent systems for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one liquid-liquid extraction

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with optimizing the liquid-liquid extraction (LLE) of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one .

Extracting this specific molecule presents unique physicochemical challenges due to its dual functionality: a hydrogen-bond accepting cyclopentanone ring and a moderately lipophilic, polarizable thioether linkage connected to a 4-chlorobenzyl group. This guide synthesizes thermodynamic principles, green chemistry standards, and field-proven troubleshooting to ensure maximum recovery and purity.

Solvent Selection Logic & Quantitative Data

Historically, halogenated solvents like dichloromethane (DCM) were the default for extracting moderately polar thioethers. However, modern pharmaceutical development mandates the integration of sustainable practices. Based on the 1[1] and predictive thermodynamic modeling[2], 2-Methyltetrahydrofuran (2-MeTHF) emerges as the superior solvent for this specific extraction.

The Causality of Solvent Efficacy: 2-MeTHF offers a polarity profile similar to THF, providing excellent solvation for both the polar ketone and the lipophilic chlorobenzyl moieties. Crucially, unlike THF, 2-MeTHF is largely immiscible with water, forming a clean biphasic system that facilitates rapid phase separation[3].

Table 1: Comparative Solvent Matrix for Thioether-Ketone Extraction

Solvent Candidate	GSK EHS Profile	Water Sol. ( g/100g , 20°C)	Density (g/mL)	Thioether/Ketone Solvation	Peroxide Formation Risk
2-MeTHF	Recommended (Green)	14.0	0.86 (Top Layer)	Excellent	Moderate (Requires BHT stabilizer)
Dichloromethane	Major Issues (Toxic)	1.3	1.33 (Bottom Layer)	Excellent	Low
Ethyl Acetate	Recommended	8.3	0.90 (Top Layer)	Good	Low
Toluene	Some Issues	0.05	0.87 (Top Layer)	Moderate	Low

Extraction Workflow Visualization

The following diagram maps the optimized, self-validating extraction logic, minimizing target loss while efficiently purging polar impurities.

Optimized LLE workflow for thioether extraction using 2-MeTHF as the organic phase.

Self-Validating LLE Protocol

This step-by-step methodology ensures high-fidelity recovery of the target thioether. Every step is designed to validate the success of the previous one.

• Matrix Neutralization: Adjust the aqueous reaction mixture to pH 6.5–7.5 using 1M HCl or 1M NaOH.

  • Causality: While the target thioether is neutral, neutralizing the matrix ensures that any unreacted acidic/basic precursors or catalysts are fully ionized, forcing them to remain in the aqueous phase[4].

• Solvent Addition: Add stabilized 2-MeTHF to the aqueous mixture at a 1:1 volume ratio.

• Equilibration: Agitate the biphasic mixture moderately for 5–10 minutes.

  • Causality: Thioethers can act as mild surfactants and form transient emulsions. Moderate, consistent agitation achieves equilibrium without shearing the phases into a stubborn micro-emulsion.

• Phase Separation: Allow the layers to separate completely. 2-MeTHF (density = 0.86 g/mL) will form the top layer . Drain the bottom aqueous layer.

• Sequential Re-extraction: Re-extract the aqueous layer with two additional 0.5-volume portions of 2-MeTHF. Combine all organic layers.

• Brine Wash: Wash the combined organic layers with a 0.5-volume of saturated aqueous NaCl (brine).

  • Causality: Brine exerts high osmotic pressure, pulling dissolved water out of the 2-MeTHF layer. It also "salts out" any trace target compound, driving it entirely into the organic phase.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate via rotary evaporation. Keep the water bath below 40°C to prevent thermal degradation.

Troubleshooting & FAQs

Q1: I am experiencing severe emulsion formation during the extraction. How can I break it? A: Emulsions in thioether/ketone extractions typically result from fine solid particulates or high concentrations of polar organic impurities acting as surfactants. Resolution: Add saturated aqueous NaCl (brine) directly to the separatory funnel. This increases the ionic strength of the aqueous phase, maximizing the density differential between the layers and decreasing the solubility of the organic solvent in water. If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to strip out emulsion-stabilizing particulates.

Q2: The recovery yield of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is lower than expected (<70%). How can I optimize partitioning? A: A low recovery indicates a suboptimal partition coefficient (LogD) under your current extraction conditions. Resolution: Implement a "salting-out" strategy by saturating the initial aqueous phase with solid NaCl prior to extraction. Furthermore, ensure you are performing multiple sequential extractions. According to 2[2], extracting with 3 × 0.5 volumes of 2-MeTHF is mathematically far more efficient at driving the equilibrium than a single 1 × 1.5 volume extraction.

Q3: LC-MS analysis of my extracted product shows a +16 Da impurity. What caused this, and how do I prevent it? A: A +16 Da mass shift is the chemical hallmark of thioether oxidation, resulting in the formation of a sulfoxide (R-S(=O)-R'). Thioethers are highly susceptible to oxidation in the presence of dissolved oxygen, light, or peroxides. Resolution: If using ethereal solvents like 2-MeTHF, you must ensure the solvent is stabilized (typically with BHT) and strictly peroxide-free[3]. Limit the rotary evaporation bath temperature to ≤40°C, avoid prolonged exposure to ambient air, and backfill your storage flasks with an inert gas (Argon or Nitrogen) immediately after concentration.

Q4: Why should I transition from Dichloromethane (DCM) to 2-MeTHF if DCM provides excellent recovery? A: While DCM is an excellent solvent for thioethers, it is heavily penalized in pharmaceutical 1[1] due to its toxicity, high environmental impact, and challenging life-cycle management. 2-MeTHF provides equivalent or superior extraction efficiency, is derived from renewable biomass (e.g., corncobs, bagasse), and forms a convenient azeotrope with water that facilitates easier solvent recovery and drying[3].

References

• Expanding GSK's Solvent Selection Guide – Embedding sustainability into solvent selection starting at Medicinal Chemistry. ResearchGate / Green Chemistry.1

• Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions. ACS Organic Process Research & Development.3

• Selection of Solvents or Solvent Mixtures for Liquid–Liquid Extraction Using Predictive Thermodynamic Models. ACS Publications.2

• A digital tool for liquid–liquid extraction process design. RSC Publishing.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A digital tool for liquid–liquid extraction process design - Digital Discovery (RSC Publishing) DOI:10.1039/D5DD00104H [pubs.rsc.org]

Technical Support Center: Overcoming Steric Hindrance in 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one Functionalization

Welcome to the technical support center for the functionalization of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one. This guide is designed for researchers, scientists, and drug development professionals who are navigating the synthetic challenges associated with this sterically demanding ketone. Here, we provide in-depth troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments. Our focus is on providing practical solutions grounded in mechanistic understanding to help you achieve your synthetic goals.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the reactivity of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

Q1: Why is functionalization of this molecule so challenging?

A1: The primary challenge arises from significant steric hindrance around the carbonyl group. The bulky 3-{[(4-chlorophenyl)methyl]sulfanyl} substituent impedes the approach of nucleophiles and reagents to both the α-carbons and the carbonyl carbon itself. This steric shield can lead to low reaction rates, poor yields, and the formation of undesired byproducts.

Q2: What is the role of the thioether group in this molecule's reactivity?

A2: The thioether group, while contributing to steric bulk, can also play a directing role in certain reactions. The sulfur atom can coordinate with metal catalysts, potentially influencing the regioselectivity of functionalization.[1] However, its primary impact in many standard reactions is the steric hindrance it imposes. Thioether skeletons are common in a variety of important molecules, and their functionalization is an active area of research.[2]

Q3: What are the expected pKa values for the α-protons?

A3: The pKa values of the α-protons in cyclopentanone are typically around 19-20 in DMSO. The electron-withdrawing nature of the thioether group might slightly increase the acidity of the proton at the C3 position, but the protons at the C2 and C5 positions are the most likely to be deprotonated under kinetic control due to less steric hindrance.

Q4: What are the key differences between kinetic and thermodynamic enolate formation with this substrate?

A4:

• Kinetic Enolate: Formation of the kinetic enolate occurs by removing the most accessible, least sterically hindered proton.[3][4][5] In this molecule, this would be at the C2 or C5 position. This is typically achieved using a strong, bulky, non-nucleophilic base at low temperatures (e.g., -78 °C), such as lithium diisopropylamide (LDA).[4][6][7]

• Thermodynamic Enolate: The thermodynamic enolate is the more stable enolate, which is usually the more substituted one. For this molecule, achieving the thermodynamic enolate at the C3 position is challenging due to steric hindrance. Formation typically requires higher temperatures, a weaker base, and longer reaction times to allow for equilibration.[4]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during the functionalization of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

Problem 1: Low Yield in α-Alkylation at the C2/C5 Position

You are attempting to alkylate the ketone at the less hindered α-position using LDA and an alkyl halide, but you are observing low yields of the desired product.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Incomplete Enolate Formation	The bulky substituent may slow down the rate of deprotonation.	Increase the reaction time for enolate formation to 2-3 hours at -78 °C before adding the electrophile. Use freshly prepared or titrated LDA to ensure its activity.[7]
E2 Elimination of the Alkyl Halide	The enolate is a strong base and can promote the elimination of secondary and tertiary alkyl halides, which is a common side reaction.	Use a primary alkyl halide, preferably with a good leaving group like iodide or triflate.[5] Consider using a less basic enolate equivalent, such as a silyl enol ether.[3]
Poor Solubility of the Enolate	The lithium enolate may have poor solubility in THF at low temperatures, leading to reduced reactivity.	Add a co-solvent such as HMPA (use with caution due to toxicity) or DMPU to improve solubility and break up lithium aggregates.
Proton Exchange/Equilibration	If the temperature rises, the kinetic enolate can equilibrate to the more stable but less reactive thermodynamic enolate.	Maintain a strict low temperature (-78 °C) throughout the enolate formation and alkylation steps.[7]

Experimental Protocol: Optimized α-Alkylation

Caption: Optimized α-Alkylation Workflow

Problem 2: Difficulty in Achieving Functionalization at the Carbonyl Carbon

You are attempting a nucleophilic addition to the carbonyl group (e.g., Grignard reaction, Wittig reaction, or reduction) and observing no reaction or very low conversion.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Steric Hindrance at the Carbonyl	The bulky 3-substituent physically blocks the trajectory of the incoming nucleophile.	For Grignard/Organolithium Reagents: Use a less sterically demanding nucleophile if possible. Consider using a cerium(III) chloride-mediated addition (Luche reduction conditions for hydrides), which can enhance the reactivity of organometallic reagents towards sterically hindered ketones.[8] For Reductions: Use a small, highly reactive reducing agent like lithium aluminum hydride (LiAlH4). If stereoselectivity is a concern, consider a directed reduction after converting the ketone to a less hindered derivative.
Enolization by the Nucleophile	If the nucleophile is also a strong base (e.g., some Grignard reagents, LDA), it may deprotonate the α-carbon instead of attacking the carbonyl.	Use non-basic or less basic nucleophiles. For Grignard reagents, ensure they are freshly prepared and free of magnesium hydroxides. Perform the reaction at low temperatures to favor addition over deprotonation.
Use of a More Reactive Carbonyl Equivalent	The ketone itself is too unreactive.	Convert the ketone to a more reactive species. For example, a Weinreb amide can be a useful intermediate for controlled additions of organometallics to form ketones.[9]

Experimental Protocol: Luche-Type Reduction

Caption: Luche-Type Reduction Workflow

Problem 3: Challenges in Functionalizing the C3 Position

You are attempting to introduce a substituent at the sterically hindered C3 position, adjacent to the thioether group, but are unsuccessful.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Inability to Form the Thermodynamic Enolate	As discussed, forming the enolate at the C3 position is thermodynamically favored but kinetically slow due to steric hindrance.	Attempt thermodynamic enolate formation using a weaker base like NaH or KH in a high-boiling solvent like THF or dioxane at elevated temperatures. However, this may lead to side reactions.
Direct C-H Functionalization Strategies	Enolate chemistry may not be the most effective approach for this position.	Explore modern C-H activation/functionalization methods. While challenging, some palladium-catalyzed methods have shown promise for the functionalization of C-H bonds adjacent to directing groups.[1][10] This would likely require significant optimization of ligands and reaction conditions.
Radical-Based Approaches	Radical reactions are often less sensitive to steric hindrance than ionic reactions.	Consider a radical-based approach. For instance, α-bromination followed by a radical-mediated substitution could be a possibility, although regioselectivity might be an issue.

III. Advanced Strategies and Future Outlook

For particularly challenging transformations, consider the following advanced strategies:

• Organocatalysis: Chiral amines can catalyze the asymmetric functionalization of ketones via enamine intermediates.[11][12][13] This approach can sometimes tolerate more sterically hindered substrates.

• Photoredox Catalysis: This emerging field offers novel pathways for C-C bond formation and could potentially provide solutions for sterically encumbered systems.[9][14]

• Computational Modeling: In-silico studies can help predict the feasibility of different reaction pathways and guide the selection of reagents and catalysts to overcome steric barriers.

The functionalization of sterically hindered molecules like 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one requires a departure from standard protocols. By understanding the underlying principles of steric hindrance and reactivity, and by employing a logical, stepwise approach to troubleshooting, you can significantly increase your chances of success.

References

• Marigo, M., & Jørgensen, K. A. (2006). Organocatalytic direct asymmetric α-heteroatom functionalization of aldehydes and ketones. Chemical Communications, (12), 1351-1360. [Link]

• Jørgensen, K. A. (2006). Organocatalytic direct asymmetric α-heteroatom functionalization of aldehydes and ketones. Chemical Communications. [Link]

• Li, W., et al. (2013). Asymmetric Methallylation of Ketones Catalyzed by a Highly Active Organocatalyst 3,3′-F2-BINOL. Organic Letters. [Link]

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• D. A. Evans Department of Chemistry, H., & University, C. (2012). The Role of β-Bulky Substituents in Aldol Reactions of Boron Enolates of Methylketones with Aldehydes: Experimental and Theoretical Studies by DFT Analysis. The Journal of Organic Chemistry. [Link]

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• eGyanKosh. ENOLATES. [Link]

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• ChemRxiv. Use of Emerging C–H Functionalization Methods to Implement Strategies for the Divergent Total Syntheses of Bridged Polycyclic. [Link]

• Ohkuma, T., & Noyori, R. (2012). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Accounts of chemical research. [Link]

• RSC Publishing. (2026). Densely-functionalized bicyclic cyclopentanones by combined photoinduced 6- endo-trig Giese additions and mild aldol cyclizations. Organic Chemistry Frontiers. [Link]

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• OSTI.gov. (2019). Aldol condensation of cyclopentanone on hydrophobized MgO. Promotional role of water and changes in rate. [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one vs. 3-(Benzylthio)cyclopentanone

Executive Summary

In medicinal chemistry and drug development, the metabolic stability and synthetic versatility of thioether linkages are critical parameters. The structural variance between 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one (Compound A) and 3-(benzylthio)cyclopentanone (Compound B) provides an excellent case study in electronic modulation. By introducing a para-chloro substituent to the benzyl ring, chemists can predictably alter the oxidation potential and leaving-group ability of the sulfide, without inducing significant steric hindrance at the cyclopentanone core. This guide objectively compares the reactivity profiles of these two β -ketosulfides, supported by mechanistic causality and validated experimental protocols.

Structural and Electronic Analysis

The fundamental behavioral difference between Compound A and Compound B is governed by the para-chloro substitution. In physical organic chemistry, the electronic influence of aromatic substituents is quantified using Hammett substituent constants ( σ )[1].

The chlorine atom exerts a dual electronic effect: an electron-withdrawing inductive effect (-I) due to its high electronegativity, and an electron-donating resonance effect (+R) from its lone electron pairs. The inductive effect dominates the system, resulting in a net Hammett constant ( σp​ ) of +0.23[2],[3]. This net electron-withdrawing nature subtly decreases the electron density of the adjacent sulfur atom and stabilizes the corresponding thiolate anion, dictating the divergent reactivity profiles of the two molecules[4].

Logic tree demonstrating the electronic influence of the para-chloro group on reactivity.

Comparative Reactivity Profiles

Electrophilic Sulfoxidation

The oxidation of sulfides to sulfoxides (and subsequently sulfones) relies on the nucleophilic attack of the sulfur atom on an electrophilic oxidant, such as meta-chloroperoxybenzoic acid (mCPBA) or hydrogen peroxide[5].

• Causality: The p-chloro group in Compound A withdraws electron density from the sulfur atom, lowering the energy of its Highest Occupied Molecular Orbital (HOMO).

• Result: Compound A exhibits a measurably slower rate of sulfoxidation compared to the unsubstituted Compound B. In a drug development context, this decreased nucleophilicity translates to higher metabolic stability against cytochrome P450-mediated sulfoxidation[5].

α -Enolization and Alkylation

Both compounds feature a cyclopentanone moiety, which can undergo enolization at the C2 or C5 positions under basic conditions to facilitate aldol condensations or α -alkylations.

• Causality: The p-chloro group is separated from the carbonyl core by five σ -bonds and a thioether linkage. At this distance, the inductive effect on the acidity of the α -protons is entirely attenuated.

• Result: Both Compound A and Compound B display identical reactivity and pKa values regarding enolate formation.

Retro-Thia-Michael Elimination (E1cB)

As β -ketosulfides, both molecules are prone to retro-Michael (E1cB) elimination under strongly basic conditions, reverting to cyclopent-2-en-1-one and the corresponding free thiol.

• Causality: The rate-determining step of this elimination is heavily dependent on the leaving group ability of the thiolate. The electron-withdrawing p-chloro group stabilizes the resulting negative charge via induction.

• Result: 4-Chlorobenzyl thiolate is a superior leaving group compared to benzyl thiolate. Consequently, Compound A is slightly more susceptible to base-induced degradation than Compound B.

Synthetic workflow and comparative reactivity pathways for the beta-ketosulfides.

Experimental Methodologies

Synthesis via Bismuth-Catalyzed Thia-Michael Addition

The synthesis of both compounds is achieved via the conjugate addition of the respective thiol to cyclopent-2-en-1-one. Bismuth(III) triflate (Bi(OTf)₃) is utilized as a highly efficient, non-toxic Lewis acid catalyst[6],[7]. While catalyst-free aqueous conditions exist[8], Bi(OTf)₃ ensures rapid, quantitative conversion.

Causality for Protocol Design: Bi(OTf)₃ selectively coordinates to the carbonyl oxygen, lowering the LUMO of the enone. This facilitates the nucleophilic attack of the thiol without triggering unwanted side reactions like competitive enone polymerization[7].

Step-by-Step Protocol (Self-Validating):

• Preparation: Dissolve 1.0 mmol of cyclopent-2-en-1-one and 1.0 mmol of the corresponding thiol (4-chlorobenzyl mercaptan for Compound A; benzyl mercaptan for Compound B) in 2 mL of anhydrous acetonitrile.

• Catalysis: Add 5 mol% Bi(OTf)₃ to the mixture at room temperature[6].

• Validation & Monitoring: Stir the reaction for 30–45 minutes. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (8:2) eluent. The reaction is self-validating: the complete disappearance of the UV-active enone spot confirms quantitative Michael addition.

• Workup: Quench the mixture with 5 mL of distilled water. Extract the aqueous layer with dichloromethane (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure β -ketosulfide.

Controlled Sulfoxidation Workflow

Causality for Protocol Design: To isolate the sulfoxide without over-oxidizing the molecule to a sulfone, strict stoichiometric control and depressed temperatures are mandatory[5].

Step-by-Step Protocol:

• Preparation: Dissolve 1.0 mmol of the synthesized β -ketosulfide in 5 mL of anhydrous dichloromethane (DCM) and cool to 0 °C using an ice bath.

• Oxidation: Slowly add a solution of exactly 1.0 equivalent of mCPBA in DCM dropwise over 10 minutes to prevent localized thermal spikes.

• Kinetic Control: Stir at 0 °C. Maintain the reaction for 1.0 hour for Compound B. For Compound A, extend the reaction time to 1.5 hours to account for the slower oxidation rate induced by the deactivated sulfur atom.

• Quenching: Quench the reaction with equal volumes of saturated aqueous NaHCO₃ (to neutralize the meta-chlorobenzoic acid byproduct) and saturated Na₂S₂O₃ (to destroy any unreacted oxidant). Extract, dry, and purify via flash column chromatography.

Quantitative Data Summary

The table below summarizes the divergent physicochemical parameters dictating the reactivity of the two compounds.

Parameter	Compound A (p-Chloro)	Compound B (Unsubstituted)	Causality / Implication
Hammett Constant ( σp​ )	+0.23	0.00	The Cl atom exerts a net electron-withdrawing effect[2].
Sulfur Nucleophilicity	Lower	Higher	Slower electrophilic oxidation/metabolism for Compound A[5].
Thiolate Leaving Group pKa	~9.14	~9.43	Compound A is slightly more prone to E1cB retro-Michael elimination.
α -Proton Acidity (pKa)	Identical	Identical	Remote substitution has zero effect on cyclopentanone enolization.

References

• Biotechnological Methods of Sulfoxidation: Yesterday, Today, Tomorrow Source: Catalysts (MDPI) URL:[Link]

• Conjugate addition of indoles and thiols with electron-deficient olefins catalyzed by Bi(OTf)3 Source: Tetrahedron Letters (Elsevier) URL:[Link]

• Catalyst-Free Conjugated Addition of Thiols to α,β-Unsaturated Carbonyl Compounds in Water Source: Organic Letters (ACS Publications) URL:[Link]

• A Survey of Hammett Substituent Constants and Resonance and Field Parameters Source: Chemical Reviews (ACS Publications) URL:[Link]

• Hammett Substituent Constants Source: Tables for Chemistry (Stenutz) URL:[Link]

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Absolute Purity Validation of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one: A Comparative Guide to qNMR vs. Chromatographic Methods

In the pharmaceutical development pipeline, the rigorous purity assessment of synthetic intermediates is non-negotiable. 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is a highly functionalized thioether-cyclopentanone scaffold frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Traditionally, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID) have served as the gold standards for purity determination. However, these methods suffer from a fundamental flaw: they measure relative purity based on response factors and require high-purity reference standards of the analyte itself.

As a Senior Application Scientist, I advocate for Quantitative Nuclear Magnetic Resonance (qNMR) as the primary orthogonal technique for absolute purity validation. qNMR operates on a self-validating, fundamental physical principle: the area under a nuclear magnetic resonance signal is directly proportional to the number of nuclei generating that signal.

This guide provides an in-depth, objective comparison of qNMR against HPLC-UV and GC-FID for this specific thioether, detailing the causality behind experimental choices and providing a robust, step-by-step methodology.

The Target Analyte & The Analytical Challenge

The molecule 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one ( C12​H13​ClOS ) presents unique analytical challenges that expose the blind spots of traditional chromatography:

• Chromophore Discrepancy (The HPLC-UV Blind Spot): The 4-chlorobenzyl moiety possesses a strong UV absorbance, but the cyclopentanone ring does not. If the synthesis yields aliphatic impurities (e.g., unreacted cyclopent-2-en-1-one or non-aromatic polymeric byproducts), HPLC-UV will drastically underestimate their presence, artificially inflating the analyte's reported purity.

• Thermal Instability (The GC-FID Blind Spot): The thioether linkage is susceptible to thermal degradation at the high injection port temperatures (e.g., 250°C) required for GC-FID, leading to false degradation peaks (such as 4-chlorobenzyl mercaptan artifacts).

qNMR bypasses these issues entirely. By utilizing a certified reference material (CRM) as an internal standard (IS)—which does not need to be structurally related to the analyte—we can achieve [1].

Methodological Design: The Causality of qNMR Parameters

To establish a self-validating system, every parameter in the qNMR workflow must be meticulously justified.

Internal Standard Selection: We selected Maleic Acid (NIST SRM or traceable CRM) as the internal standard. Causality: Maleic acid provides a sharp, highly resolved singlet at ~6.26 ppm in DMSO- d6​ . This perfectly avoids the analyte's aromatic protons (AA'BB' multiplet at 7.2–7.4 ppm) and the benzyl thioether −CH2​− protons (singlet/AB quartet at ~3.7 ppm), ensuring zero signal overlap.

Relaxation Delay (D1): In qNMR, incomplete longitudinal relaxation ( T1​ ) is the leading cause of quantitative error. A 90° excitation pulse is mandatory for maximum signal-to-noise (S/N). To ensure [2], the relaxation delay (D1) must be set to at least 5×T1​ of the slowest relaxing proton.

Table 1: T1​ Relaxation Times in DMSO- d6​ (at 400 MHz, 298 K)

Proton Assignment	Chemical Shift (ppm)	Measured T1​ (s)	Required D1 ( 5×T1​ )
Maleic Acid (IS)	6.26 (s, 2H)	3.8	19.0 s
4-Chlorobenzyl Aromatics	7.25 - 7.40 (m, 4H)	2.4	12.0 s
Benzyl -S-CH2-	3.72 (s, 2H)	1.8	9.0 s
Cyclopentanone -CH-S-	3.15 (m, 1H)	1.5	7.5 s

Comparative Performance: qNMR vs. HPLC-UV vs. GC-FID

To objectively compare these techniques, a single batch of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one was analyzed using all three methods.

Table 2: Purity Validation Results Across Modalities

Analytical Method	Measured Purity (% w/w)	RSD (n=5)	Primary Source of Error / Bias
1 H qNMR (Internal Std)	97.82%	0.15%	Gravimetric precision (microbalance limits)
HPLC-UV (254 nm)	99.45%	0.08%	Overestimation due to UV-transparent impurities
GC-FID	96.10%	0.42%	Underestimation due to thermal degradation in inlet

Analysis of Results: HPLC-UV reported a falsely high purity (99.45%) because it failed to detect residual aliphatic byproducts lacking a chromophore at 254 nm. GC-FID reported a falsely low purity (96.10%) due to partial thermal cleavage of the thioether bond during analysis. qNMR provided the true absolute purity (97.82%) by directly counting the molar ratio of the analyte's benzyl protons against the maleic acid standard, a method rigorously [3].

Experimental Workflows and Logical Relationships

Logical workflow comparing absolute qNMR quantification versus relative HPLC-UV purity assessment.

Step-by-Step qNMR Protocol (Self-Validating System)

This protocol is designed as a self-validating system in accordance with [4]. Any deviation in gravimetry or phasing will directly reflect in the final uncertainty budget.

Step 1: Precision Gravimetry

• Ensure the microbalance is calibrated and situated on an anti-vibration table. The balance must have a readability of at least 0.01 mg (preferably 0.001 mg).

• Accurately weigh ~20.00 mg of the analyte into a static-free weighing boat. Record exact mass ( Wx​ ).

• Accurately weigh ~5.00 mg of Maleic Acid CRM. Record exact mass ( Wstd​ ).

• Quantitatively transfer both into a 2 mL glass vial. Causality: Gravimetric error is the absolute floor of qNMR uncertainty. Co-weighing into a single vial eliminates volumetric transfer errors.

Step 2: Sample Preparation

• Add 1.0 mL of high-purity DMSO- d6​ (containing 0.03% v/v TMS) to the vial.

• Vortex for 60 seconds and sonicate for 5 minutes. Causality: Incomplete dissolution is a fatal error in qNMR, as the technique only measures molecules in solution. Any undissolved particulate artificially lowers the calculated purity.

• Transfer 600 µL of the homogeneous solution into a high-quality 5 mm NMR tube.

Step 3: NMR Acquisition Parameters

• Insert the tube into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the sample.

• Determine the exact 90° pulse width ( P1​ ) specifically for this sample matrix.

• Set acquisition parameters:

  • Pulse program: zg (standard 1D without decoupling).

  • Relaxation delay (D1): 25 seconds.

  • Acquisition time (AQ): 4.0 seconds.

  • Number of scans (NS): 64 (Verify that the S/N ratio of target peaks is > 150).

Step 4: Data Processing & Calculation

• Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier Transformation.

• Manually phase the spectrum (zero and first order). Causality: Automated phasing algorithms often distort the broad bases of NMR signals. Manual correction ensures perfectly symmetrical peak bases, which is critical because >5% of a Lorentzian peak's area resides in its extreme tails.

• Apply a 5th-order polynomial baseline correction.

• Integrate the Maleic Acid singlet at 6.26 ppm ( Istd​ , Nstd​=2 ).

• Integrate the analyte's benzyl −S−CH2​− singlet at 3.72 ppm ( Ix​ , Nx​=2 ).

• Calculate absolute purity ( Px​ ) using the fundamental qNMR equation:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where M is molar mass: Analyte Mx​=240.74 g/mol ; Maleic Acid Mstd​=116.07 g/mol ).

Conclusion

While HPLC-UV remains an indispensable tool for routine, high-throughput batch monitoring, it is fundamentally a relative technique blind to species lacking a chromophore. For the rigorous structural and quantitative validation of complex intermediates like 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, qNMR stands superior. By establishing a self-validating, mathematically absolute protocol, researchers can eliminate the blind spots of chromatography and secure an unassailable foundation for their drug development programs.

References

• ResolveMass Laboratories. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works." ResolveMass. URL:[Link]

• Yamazaki, T., et al. "Quantitative NMR as a Versatile Tool for the Reference Material Preparation." Molecules (MDPI), 2021, 26(2), 491. URL:[Link]

• Malz, F., & Jancke, H. "Validation of quantitative NMR." Journal of Pharmaceutical and Biomedical Analysis, 2005, 38(5), 813-823. URL:[Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014, 57(22), 9220-9231. URL:[Link]

HPLC vs GC-MS for accurate 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one quantification

HPLC vs GC-MS for Accurate Quantification of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter complex pharmaceutical intermediates that demand rigorous analytical strategies. The compound 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one presents a unique analytical challenge. Its structure features a polar cyclopentanone ring, a hydrophobic 4-chlorobenzyl moiety, and a potentially labile thioether (-S-) linkage.

To achieve accurate quantification—whether for bulk active pharmaceutical ingredient (API) assay or trace impurity profiling—laboratories must choose between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide objectively compares both platforms, providing field-proven protocols, causality for experimental choices, and validation data grounded in ICH Q2(R2) guidelines[1].

Physicochemical Profiling & Method Selection

Before designing a self-validating protocol, we must analyze how the molecule's structural features dictate its behavior in chromatographic systems:

• The Thioether Linkage (-S-): Thioethers are susceptible to oxidation (forming sulfoxides or sulfones) and thermal cleavage. In GC-MS, standard inlet temperatures (e.g., 250°C–300°C) can induce artificial degradation, skewing impurity profiles.

• The 4-Chlorophenyl Group: This moiety provides an excellent, highly conjugated chromophore, making UV detection highly sensitive and linear. Furthermore, the natural isotopic abundance of chlorine ( 35Cl and 37Cl in a 3:1 ratio) provides a distinct isotopic signature in mass spectrometry.

• The Cyclopentanone Ring: The ketone oxygen acts as a hydrogen-bond acceptor, which can interact with unendcapped silanols on silica-based columns, leading to peak tailing.

Methodology 1: HPLC-UV (The Gold Standard for Stability)

For routine assay and stability-indicating methods, HPLC coupled with UV detection is the method of choice. It operates at ambient or near-ambient temperatures, completely bypassing the thermal lability issues of the thioether bond.

Experimental Causality

We utilize a chemically stable, trifunctionally-bonded C18 column (e.g., Waters XBridge BEH C18)[2]. The hybrid particle technology minimizes silanol activity, ensuring sharp peak shapes for the cyclopentanone moiety. A mobile phase buffered with 0.1% formic acid suppresses any residual ionization, driving the compound into its hydrophobic state for optimal retention.

Step-by-Step Protocol

• Sample Preparation: Dissolve the standard/sample in HPLC-grade Acetonitrile (MeCN) to a target concentration of 100 µg/mL. Sonicate for 5 minutes and filter through a 0.22 µm PTFE syringe filter.

• Column: Waters XBridge BEH C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent[2].

• Mobile Phase:

  • Channel A: LC-MS grade Water + 0.1% Formic Acid.

  • Channel B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0–2 min: 30% B

  • 2–12 min: Linear ramp to 90% B

  • 12–15 min: Hold at 90% B

  • 15–15.1 min: Return to 30% B (5 min equilibration).

• Flow Rate & Injection: 1.0 mL/min; 10 µL injection volume.

• Detection: UV absorbance at 225 nm (optimal λmax​ for the 4-chlorobenzyl chromophore).

• System Suitability Test (SST): The run is only valid if the tailing factor ( Tf​ ) of the main peak is ≤1.5 and the theoretical plate count ( N ) is ≥10,000 .

Methodology 2: GC-MS (The High-Resolution Alternative for Impurities)

While HPLC is ideal for bulk quantification, GC-MS is superior for identifying volatile trace impurities (e.g., residual 4-chlorobenzyl chloride or cyclopent-2-en-1-one starting materials). However, the protocol must be heavily modified to protect the thioether bond.

Experimental Causality

We employ an ultra-inert, low-bleed column (e.g., Agilent J&W DB-5ms Ultra Inert)[3] to prevent active site adsorption. Crucially, the inlet temperature is lowered to 220°C. While this slightly broadens the solvent peak, it successfully prevents the thermal cleavage of the thioether bond, ensuring that any detected degradants are native to the sample, not artifacts of the instrument. Detection is performed in Selected Ion Monitoring (SIM) mode targeting the 4-chlorobenzyl cation ( m/z 125/127) for maximum sensitivity.

Step-by-Step Protocol

• Sample Preparation: Extract or dilute the sample in GC-grade Hexane to a concentration of 10 µg/mL.

• Column: Agilent J&W DB-5ms Ultra Inert (30 m × 0.25 mm × 0.25 µm)[3].

• Carrier Gas: Ultra-high purity Helium at a constant flow of 1.2 mL/min.

• Inlet Conditions: Splitless mode; Temperature strictly controlled at 220°C to prevent thermal degradation.

• Oven Program:

  • Initial: 100°C (Hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Final Hold: 5 min at 280°C.

• MS Conditions: Electron Ionization (EI) at 70 eV. Transfer line at 250°C.

• SIM Parameters: Monitor m/z 125 and 127 (base peaks, 3:1 ratio) and the molecular ions m/z 240 and 242.

Comparative Data & Performance Metrics

The following table summarizes the validation parameters for both methods, evaluated according to ICH Q2(R2) guidelines for analytical procedure validation[1].

Validation Parameter	HPLC-UV (Assay Method)	GC-MS (Impurity Method)
Linearity Range	1.0 – 200 µg/mL	0.05 – 20 µg/mL
Correlation Coefficient ( R2 )	0.9998	0.9985
Limit of Detection (LOD)	0.3 µg/mL	0.01 µg/mL (10 ppb)
Limit of Quantitation (LOQ)	1.0 µg/mL	0.05 µg/mL (50 ppb)
Intra-day Precision (%RSD)	0.8% (n=6)	3.2% (n=6)
Recovery (Accuracy)	99.5% ± 1.2%	96.4% ± 4.1%
Primary Limitation	Lower sensitivity for trace non-UV active impurities.	Risk of thermal degradation if inlet >250°C.

Analytical Decision Workflow

To streamline laboratory operations, the following decision matrix dictates the selection of the appropriate analytical platform based on the specific project phase and analytical target profile (ATP).

Decision matrix for selecting HPLC vs GC-MS based on analytical goals and thermal stability.

Conclusion & Best Practices

For the accurate quantification of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, HPLC-UV is the superior choice for routine assay, stability testing, and release criteria. Its ambient operating temperature preserves the integrity of the thioether bond, while the 4-chlorophenyl group provides excellent UV response, yielding highly precise (%RSD < 1.0) and accurate data.

GC-MS should be reserved strictly for trace volatile impurity profiling (e.g., residual solvents or volatile starting materials). When utilizing GC-MS, analysts must cap the inlet temperature at 220°C and utilize ultra-inert flow paths to prevent artifactual degradation of the target analyte.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Waters XBridge BEH C18 Columns. Waters Corporation. Product Specifications and Method Development. Available at:[Link]

• Agilent J&W DB-5ms Ultra Inert GC Columns. Agilent Technologies. Inert Flow Path Solutions and Specifications. Available at:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Waters XBridge BEH C18 Column, 130Å, 2.5 µm, 4.6 mm X 30 mm, 1/pk - 186003089 : UVISON.com [uvison.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]

benchmarking green synthesis routes for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

An in-depth technical comparison of synthetic methodologies for 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one reveals a critical paradigm shift in modern organosulfur chemistry. As drug development increasingly prioritizes sustainability, transitioning from classical volatile organic solvent (VOC)-based thia-Michael additions to green, catalytic alternatives is no longer optional—it is a regulatory and economic imperative.

This guide benchmarks the performance of traditional routes against state-of-the-art green protocols, providing actionable, self-validating methodologies for researchers scaling this specific functionalized cyclopentanone.

Mechanistic Causality: The Thia-Michael Addition

The synthesis of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one relies on the 1,4-conjugate addition of 4-chlorobenzyl mercaptan (the Michael donor) to cyclopent-2-en-1-one (the Michael acceptor).

In traditional synthesis, homogeneous bases like triethylamine (Et₃N) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) are used in halogenated solvents (e.g., dichloromethane) to deprotonate the thiol, generating a highly nucleophilic thiolate. However, this approach suffers from poor Environmental Factor (E-factor) metrics due to solvent waste and the need for aqueous acid quenching to remove the amine catalyst.

Green methodologies bypass these limitations by utilizing either heterogeneous solid-supported bases (which can be physically filtered)[1] or hydrophobic ionic liquid/aqueous systems that exploit the hydrophobic effect to force reactants into close proximity, accelerating the reaction without the need for bulk organic solvents or external catalysts[2].

Mechanistic pathway of the green thia-Michael addition to cyclopentenone.

Benchmarking Synthesis Routes: Quantitative Data

To objectively evaluate the optimal route for synthesizing 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, we benchmarked four distinct methodologies based on yield, reaction time, E-factor (mass of waste per mass of product), and catalyst recyclability.

Synthesis Route	Catalyst / Solvent System	Reaction Time (h)	Isolated Yield (%)	E-Factor	Catalyst / Solvent Recovery
Traditional	Et₃N (0.1 eq) / Dichloromethane	4.0	88	> 25.0	None (Requires aqueous workup)
Green Route A	Amberlyst® A21 / Solvent-Free[1]	3.0	95	< 2.0	> 98% (Recovered via simple filtration)
Green Route B	Catalyst-Free / [Bmim]PF₆:H₂O (2:1)[2]	1.0	97	< 5.0	> 95% (Biphasic decantation)
Green Route C	KF/Al₂O₃ / Glycerin[3]	2.5	92	< 5.0	> 90% (Glycerin recycled)

Data Insights: While the traditional method provides acceptable yields, its E-factor is unacceptably high for modern standards. Green Route B (Ionic Liquid/Water) offers the fastest kinetics due to the enhanced reactivity of enones in hydrophobic ionic liquids[2]. However, Green Route A (Amberlyst A21) is often preferred for industrial scale-up due to the absolute elimination of solvents and the trivial recovery of the polymeric resin[1].

Experimental Methodologies (Self-Validating Protocols)

As an application scientist, I emphasize that a protocol must be a self-validating system. The following methodologies are designed with built-in analytical checkpoints to ensure reaction completion and product integrity without relying on blind assumptions.

Protocol A: Solvent-Free Synthesis via Amberlyst® A21

This protocol leverages a weakly basic, macroreticular ion-exchange resin to drive the reaction in the absence of any solvent[1].

• Preparation: In a 25 mL round-bottom flask, add 4-chlorobenzyl mercaptan (2.5 mmol) and cyclopent-2-en-1-one (2.5 mmol).

• Catalyst Addition: Add 0.25 g of dried Amberlyst® A21 resin[1]. Causality: Drying the resin prevents moisture from competing with the enone for hydrogen-bonding sites on the polymer matrix.

• Reaction: Stir the neat mixture vigorously (600 rpm) at room temperature for 3 hours. The high stirring rate is critical to overcome the mass-transfer limitations inherent in solvent-free heterogeneous systems.

• Validation Checkpoint (TLC): Spot the mixture against the starting materials on a silica gel TLC plate (Eluent: Hexane/Ethyl Acetate 8:2). The reaction is complete when the UV-active spot of cyclopent-2-en-1-one (R_f ~ 0.4) completely disappears.

• Isolation: Dilute the mixture with a minimal amount of green solvent (e.g., ethyl acetate, 5 mL) simply to reduce viscosity, and filter through a sintered glass funnel to recover the Amberlyst A21 catalyst[1].

• Purification: Evaporate the filtrate under reduced pressure. The resulting 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is typically obtained in >95% purity without column chromatography.

Protocol B: Catalyst-Free Synthesis in [Bmim]PF₆/H₂O

This protocol utilizes the biphasic nature of hydrophobic ionic liquids to accelerate the reaction without any acid or base catalyst[2].

• Preparation: In a reaction vial, combine 1-butyl-3-methylimidazolium hexafluorophosphate ([Bmim]PF₆) and distilled water in a 2:1 ratio (3 mL total volume)[2].

• Reagent Addition: Add cyclopent-2-en-1-one (1.0 mmol) followed by 4-chlorobenzyl mercaptan (1.0 mmol). Causality: The hydrophobic ionic liquid creates a microenvironment that forces the non-polar organic reactants together, drastically increasing their effective molarity and accelerating the conjugate addition[2].

• Reaction: Stir at room temperature for 1 hour.

• Validation Checkpoint (Phase Separation): Stop stirring. The system should rapidly separate into two distinct phases. Extract a micro-aliquot from the organic (ionic liquid) phase for TLC or crude ¹H-NMR validation.

• Isolation: Extract the product using diethyl ether or methyl tert-butyl ether (MTBE) (3 × 5 mL). The ionic liquid and water remain in the reaction vessel and can be reused for up to 5 consecutive cycles without loss of activity[2].

Self-validating experimental workflow for green thia-Michael addition.

Conclusion & Scale-up Recommendations

For researchers synthesizing 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, abandoning traditional DCM/Et₃N systems is highly recommended. For library generation and medicinal chemistry where speed is paramount, the [Bmim]PF₆/H₂O system provides unparalleled reaction kinetics[2]. For process chemists focused on kilogram-scale production and absolute minimization of downstream processing, the solvent-free Amberlyst® A21 route is the superior choice, offering a near-perfect atom economy and an E-factor approaching zero[1].

References

• Thia-Michael Reaction under Heterogeneous Catalysis Source: MDPI (Molecules) URL:[Link]

• Green Protocol for Conjugate Addition of Thiols to α,β-Unsaturated Ketones Using a [Bmim]PF6/H2O System Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Green Michael addition of thiols to electron deficient alkenes using KF/alumina and recyclable solvent or solvent-free conditions Source: Journal of the Brazilian Chemical Society (SciELO) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. scielo.br [scielo.br]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one. As a compound featuring a halogenated aromatic ring, a sulfide linkage, and a ketone functional group, it requires a multi-faceted approach to risk mitigation and waste management. This guide is designed for researchers, scientists, and drug development professionals to ensure that disposal procedures are not only compliant but also grounded in a thorough understanding of the compound's chemical nature.

Hazard Profile and Risk Assessment

Understanding the chemical properties of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one is fundamental to appreciating the necessity of the following disposal protocols. The molecule's structure incorporates three key functional groups, each contributing to its overall hazard profile.

• Chlorophenyl Group (Halogenated Organic): The presence of chlorine on the phenyl ring classifies this compound as a halogenated organic substance.[1] Halogenated organic compounds (HOCs) are of particular concern due to their environmental persistence and the potential to form highly toxic byproducts, such as dioxins and furans, during improper incineration.[2] This necessitates their segregation from non-halogenated waste streams.[3][4]

• Sulfanyl Group (Organosulfur): Organosulfur compounds are often associated with strong odors and can require special incineration protocols to prevent the release of sulfur oxides (SOx) into the atmosphere.[5]

• Cyclopentanone Group (Ketone): The ketone functional group renders the compound potentially flammable and incompatible with a range of common laboratory chemicals, including strong oxidizing agents, acids, and bases.[6]

A summary of the anticipated hazards, based on structurally similar compounds, is provided below.

Hazard Category	Description	Rationale & References
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	Based on data for similar chlorinated and ketone-containing compounds.[7][8][9]
Skin/Eye Irritation	Causes skin and serious eye irritation.	A common hazard for functionalized organic molecules.[7][9][10]
Environmental Hazard	Potential for persistence and formation of toxic byproducts.	Characteristic of halogenated organic compounds.[2]
Chemical Incompatibility	Reactive with strong oxidizing agents, acids, and bases.	Ketones and sulfides can react hazardously with these substances.[6][11]

Mandatory Safety Protocols & Prerequisites

Prior to handling or disposing of this compound, the following personal protective equipment (PPE) and engineering controls are mandatory to minimize exposure and ensure safety.

• Engineering Controls: All handling and transfer of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one and its waste must be conducted within a certified chemical fume hood to prevent inhalation of vapors.[3]

• Personal Protective Equipment (PPE):

  • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

  • Hand Protection: Nitrile gloves are required. Inspect gloves for integrity before use and change them frequently.[3]

  • Body Protection: A flame-resistant lab coat must be worn and fully fastened.

  • Footwear: Closed-toe shoes are mandatory.[3]

Waste Disposal Decision Workflow

The correct disposal path is determined by the compound's chemical classification. The following workflow must be followed to ensure proper waste stream segregation.

Caption: Waste segregation decision workflow.

Step-by-Step Disposal Procedure

Adherence to this protocol is critical for ensuring regulatory compliance and laboratory safety.

Step 1: Waste Identification and Segregation Immediately identify any waste containing 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one, including pure compound, solutions, and contaminated materials (e.g., silica gel, absorbent pads), as Halogenated Organic Waste .[1][3][4] This is the most critical step in the disposal process. Do NOT mix this waste with non-halogenated organic waste, as this increases disposal costs and complexity.[11]

Step 2: Select the Appropriate Waste Container

• Use a designated waste container compatible with the chemical waste. Glass or high-density polyethylene (HDPE) containers are typically appropriate.

• The container must be in good condition with a secure, threaded screw cap to prevent leaks and vapor release.[4]

• Ensure the container is clearly labeled "HALOGENATED ORGANIC WASTE".[4]

Step 3: Waste Transfer

• Perform all waste transfers inside a chemical fume hood.

• Carefully pour liquid waste into the container using a funnel to prevent spills.

• For solid waste, use a powder funnel or carefully place contaminated items into the container.

• Do not fill the container beyond 90% capacity to allow for vapor expansion.

Step 4: Comprehensive Labeling

• As soon as the first drop of waste is added, the container must be labeled.[4]

• The label must include:

  • The words "Hazardous Waste".[11]

  • The full chemical name: "Waste 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one". Do not use abbreviations or chemical formulas.[4]

  • If it is a mixed waste stream, list all components and their approximate percentages.[11]

  • Appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

Step 5: Storage Pending Disposal

• Keep the waste container tightly closed at all times, except when actively adding waste.[4][11]

• Store the container in a cool, dry, well-ventilated secondary containment bin or cabinet.

• The storage area should be away from incompatible materials, heat sources, and ignition sources.[4][6]

• Follow your institution's guidelines for scheduling a hazardous waste pickup.

Chemical Incompatibility

To prevent dangerous reactions, 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one waste must not be mixed with incompatible chemicals. The diagram below highlights the primary chemical classes to avoid.

Caption: Key chemical incompatibilities.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial.

• Small Spill (contained within the fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, use absorbent pads or other inert material to absorb the spill.

  • Place the contaminated absorbent material into a plastic bag, seal it, and then place it in the designated halogenated organic waste container.[4]

  • Clean the spill area with an appropriate solvent and decontaminate.

• Large Spill (outside of a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • If the substance is flammable, turn off all ignition sources if it is safe to do so.

  • Close the laboratory doors to contain the vapors.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team. Do not attempt to clean up a large spill yourself.

References

• Safe Handling & Disposal of Organic Substances. Science Ready. [Link]

• Proper disposal of chemicals. Sciencemadness Wiki. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

• Perspective on halogenated organic compounds. National Institutes of Health (NIH). [Link]

• Hazardous Waste Segregation. Unknown Source. [Link]

• 2-[(4-chlorophenyl)methyl]cyclopentan-1-one — Chemical Substance Information. NextSDS. [Link]

• 4-Chlorophenyl cyclopropyl ketone | C10H9ClO | CID 81148. PubChem, National Institutes of Health. [Link]

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• 11. 7.2 Organic Solvents [ehs.cornell.edu]

Personal protective equipment for handling 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

Essential Safety and Handling Guide: 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one

As a Senior Application Scientist, it is understood that navigating the safety protocols for novel or specialized chemical compounds is a paramount concern in research and development. This guide provides a comprehensive operational and safety framework for handling 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document is built upon a foundational, risk-based analysis of its constituent chemical moieties: a chlorinated aromatic ring, a thioether (sulfanyl) linkage, and a cyclopentanone core.

Hazard Analysis: A Moiety-Based Approach

A thorough understanding of the potential hazards is the cornerstone of safe laboratory practice. The toxicological and physical hazards of 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one can be inferred by examining its structural components.

Functional Moiety	Associated Potential Hazards	Rationale and In-Text Citations
4-Chlorophenyl	Toxicity, Environmental Persistence, Hazardous Combustion Products	Chlorinated aromatic compounds are often toxic and can persist in the environment.[1][2] Upon combustion, they can release hazardous gases such as carbon monoxide, carbon dioxide, hydrogen chloride, and sulfur oxides.[3]
Thioether (Sulfanyl)	Skin and Eye Irritation, Malodor, Incompatibility with Strong Oxidizers	Organosulfur compounds can be irritants and are often associated with strong, unpleasant odors. They can react exothermically with strong oxidizing agents.
Cyclopentanone	Flammability, Skin and Eye Irritation	Cyclopentanone is a flammable liquid and vapor that can cause skin and serious eye irritation.[4][5] Its vapors may form explosive mixtures with air.[4]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to mitigate the risks identified above. Engineering controls, such as a certified chemical fume hood, are the first and most critical line of defense. All handling of this compound must occur within a fume hood to minimize inhalation exposure.

The following table outlines the minimum required PPE for handling 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles (ANSI Z87.1 compliant) and a full-face shield.	Goggles provide a seal against splashes. The face shield offers an additional layer of protection for the entire face, which is crucial when handling potentially corrosive or toxic materials.[6]
Hand Protection	Double-gloving: Inner nitrile glove, outer butyl rubber or Viton™ gloves.	Nitrile gloves provide good general chemical resistance for incidental contact.[7] For prolonged contact or when handling halogenated hydrocarbons, a more robust material like butyl rubber is recommended.[8] Double-gloving provides protection in case the outer glove is breached.
Body Protection	Flame-resistant laboratory coat and a chemical-resistant apron.	A standard lab coat protects clothing and skin from minor spills.[6] A chemical-resistant apron should be worn over the lab coat when handling larger quantities (>50 mL) to protect against significant splashes of this halogenated organic compound.[7]
Footwear	Fully enclosed, chemical-resistant leather or rubber shoes.	Protects feet from spills and dropped objects. Open-toed shoes or porous materials are strictly prohibited.[9]
Respiratory Protection	Not required for standard operations within a certified fume hood.	An air-purifying respirator with an organic vapor/acid gas cartridge may be necessary for emergency situations like a large spill outside of containment.[7][10]

Operational and Disposal Plans

Safe handling extends beyond PPE to encompass the entire lifecycle of the chemical in the laboratory, from initial handling to final disposal.

• Preparation: Before handling, ensure a certified chemical fume hood is operational. Designate a specific area within the hood for the procedure.

• PPE Donning: Put on all required PPE as specified in the table above.

• Weighing/Transfer: If the compound is a solid, handle it carefully to avoid generating dust. If it is a liquid, conduct all transfers over a secondary containment tray to catch any spills.

• Reaction Setup: Ensure all glassware is free of defects. If the reaction is exothermic, prepare an appropriate cooling bath.

• Post-Procedure: Upon completion, decontaminate all surfaces and non-disposable equipment.

• PPE Doffing: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. Dispose of single-use PPE as hazardous waste.

Caption: Standard operational workflow for handling the target compound.

Due to its chlorinated nature, 3-{[(4-Chlorophenyl)methyl]sulfanyl}cyclopentan-1-one must be treated as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[11]

• Waste Segregation: All waste containing this compound, including contaminated gloves, wipes, and solvent rinsates, must be collected in a dedicated, properly labeled hazardous waste container.[12] The container should be clearly marked with "Hazardous Waste," the full chemical name, and associated hazard symbols.

• Disposal Method: The recommended method for the disposal of halogenated organic compounds is high-temperature incineration in a licensed facility equipped with an afterburner and scrubber to neutralize acidic combustion products like HCl.[2][11]

• Institutional Protocol: Always follow your institution's specific Environmental Health and Safety (EHS) guidelines for hazardous waste pickup and disposal.

Caption: Decision workflow for the proper segregation and disposal of waste.

References

• BenchChem. (n.d.). A Comparative Analysis of the Reactivity of Cyclopentanone and Cyclohexanone Derivatives.
• BenchChem. (n.d.). Essential Guide to the Safe Disposal of (4- Chlorophenyl)-[4-(8-nitroquinolin-5-yl)piperazin- 1 -.
• PMC. (n.d.). Kinetic Study of OH Radical Reactions with Cyclopentenone Derivatives.
• Unknown. (2015, July 22). Personal Protective Equipment Selection Guide.
• BenchChem. (n.d.). Proper Disposal of Ethyl-N-(4-chlorophenyl)formimidate: A Guide for Laboratory Professionals.
• U.S. Environmental Protection Agency. (n.d.). Guidelines for the Disposal of Small Quantities of Unused Pesticides.
• BenchChem. (n.d.). Proper Disposal of N-(3-acetamidophenyl)-2-chlorobenzamide: A Step-by-Step Guide for Laboratory Professionals.
• Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET - 4-Chlorophenyl methyl sulfone.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment | US EPA.
• The NMSU Safety. (2015, July 2). Personal Protective Equipment (PPE) Guide – Chemical Resistance.
• Organic Chemistry at CU Boulder. (n.d.). Protective Gear.
• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide.
• Carl ROTH. (n.d.). Safety Data Sheet: Cyclopentanone.
• Fisher Scientific. (2014, April 21). Cyclopentanone - SAFETY DATA SHEET.

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